Allylcyclohexylamine

• CAS: 6628-00-8

Core Science & Biosynthesis

Physical properties of N-Allylcyclohexylamine

An In-depth Technical Guide to the Physical Properties of N-Allylcyclohexylamine

Introduction

N-Allylcyclohexylamine, with the chemical formula C₉H₁₇N, is an organic compound that belongs to the amine family.[1][2][3][4] Its structure consists of a cyclohexyl group and an allyl group attached to a nitrogen atom. This guide provides a comprehensive overview of the core physical properties of N-Allylcyclohexylamine, intended for researchers, scientists, and professionals in the field of drug development. The document details these properties in a structured format, outlines the experimental methodologies for their determination, and includes visual workflows for clarity.

Core Physical Properties

The physical characteristics of N-Allylcyclohexylamine are crucial for its handling, application, and synthesis. These properties have been determined through various analytical techniques and are summarized below.

Data Presentation

The quantitative physical properties of N-Allylcyclohexylamine are presented in the table below for easy reference and comparison.

Physical Property	Value	Conditions
Molecular Formula	C₉H₁₇N
Molecular Weight	139.24 g/mol
Appearance	Liquid	Room Temperature
Boiling Point	65-66 °C	at 12 mmHg[2][3][5][6]
Density	0.962 g/mL	at 25 °C[2][3][5][6]
Refractive Index (n_D)	1.4664	at 20 °C[2][3][5][6]
Flash Point	53 °C (127.4 °F)	Closed Cup
CAS Number	6628-00-8

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized experimental procedures. The following sections detail the methodologies for measuring the boiling point, density, and refractive index of a liquid compound like N-Allylcyclohexylamine.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the external pressure.[7][8] The capillary method is a common and efficient technique for determining the boiling point of small quantities of liquid.[8][9]

Apparatus:

• Thiele tube or other heating bath (e.g., MelTemp apparatus)[10][11]

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Liquid paraffin or other suitable heating medium

• Bunsen burner or hot plate

Procedure:

• A small amount of N-Allylcyclohexylamine (a few milliliters) is placed into the fusion tube.[7]

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.[7][10]

• The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The entire assembly is immersed in a heating bath (Thiele tube) filled with liquid paraffin, making sure the open end of the fusion tube is above the liquid level.[10]

• The bath is heated gently. As the temperature rises, air trapped in the capillary tube will escape, followed by the vapor of the liquid, forming a steady stream of bubbles from the capillary's open end.[9]

• The heat source is removed, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[10] This indicates that the vapor pressure inside the capillary is equal to the atmospheric pressure.[8]

Boiling Point Determination Workflow

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by accurately measuring the mass of a known volume.[12][13]

Apparatus:

• Electronic balance (accurate to at least 0.01 g)[14]

• Graduated cylinder or pycnometer (density bottle) for higher accuracy[12]

• Thermometer

Procedure:

• Measure and record the mass of a clean, dry graduated cylinder (or pycnometer). This is m₁.[12]

• Pour a specific volume of N-Allylcyclohexylamine into the graduated cylinder (e.g., 20 mL). Record the exact volume (V) by reading the bottom of the meniscus at eye level to avoid parallax error.[12][13]

• Weigh the graduated cylinder containing the liquid and record the mass. This is m₂.[12]

• The mass of the liquid (m) is calculated by subtracting the mass of the empty cylinder from the combined mass (m = m₂ - m₁).[15]

• The density (ρ) is then calculated using the formula: ρ = m / V.[12]

• Measure and record the temperature of the liquid, as density is temperature-dependent.[13]

• For higher precision, the measurement should be repeated, and the average value calculated.[12]

Density Determination Workflow

Determination of Refractive Index

The refractive index of a liquid is the ratio of the speed of light in a vacuum (or air) to its speed in the liquid.[16][17] It is a characteristic property that is useful for identifying and assessing the purity of liquid compounds.[17] The Abbe refractometer is a commonly used instrument for this measurement.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Soft tissue paper

• Standard calibration liquid (e.g., distilled water)

Procedure:

• Calibrate the Abbe refractometer using a standard liquid with a known refractive index at a specific temperature.

• Ensure the prism surfaces of the refractometer are clean and dry.

• Using a dropper, place a few drops of N-Allylcyclohexylamine onto the lower prism.

• Close the prisms firmly. A thin film of the liquid should spread evenly between them.

• Allow a few minutes for the sample to reach thermal equilibrium with the instrument, which is typically maintained at 20°C by a circulating water bath.

• Look through the eyepiece and adjust the control knob to bring the dividing line between the light and dark fields into sharp focus on the crosshairs.

• If a color fringe is observed, adjust the chromaticity compensator to eliminate it, resulting in a sharp, black-and-white dividing line.

• Read the refractive index value directly from the instrument's scale.

• After the measurement, clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft tissue.

Refractive Index Determination Workflow

References

• 1. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ALLYLCYCLOHEXYLAMINE CAS#: 6628-00-8 [m.chemicalbook.com]
• 3. ALLYLCYCLOHEXYLAMINE | 6628-00-8 [chemicalbook.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chembk.com [chembk.com]
• 6. ALLYLCYCLOHEXYLAMINE price,buy ALLYLCYCLOHEXYLAMINE - chemicalbook [m.chemicalbook.com]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. Video: Boiling Points - Concept [jove.com]
• 9. Video: Boiling Points - Procedure [jove.com]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. phillysim.org [phillysim.org]
• 12. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 13. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 14. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 15. wjec.co.uk [wjec.co.uk]
• 16. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 17. athabascau.ca [athabascau.ca]

A Technical Guide to the Spectral Analysis of Allylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectral data for Allylcyclohexylamine. The information is presented to support research, development, and quality control activities where this compound is of interest.

Introduction to Allylcyclohexylamine

Allylcyclohexylamine is a chemical compound with the molecular formula C₉H₁₇N.[1] It is a secondary amine consisting of a cyclohexyl group and an allyl group attached to a nitrogen atom. Its structure makes it a useful building block in organic synthesis. Understanding its spectral characteristics is crucial for its identification, purity assessment, and for tracking its transformations in chemical reactions.

Experimental Protocols

The following sections detail the general methodologies for obtaining NMR and IR spectra of amine compounds, applicable to Allylcyclohexylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. Both ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework.

2.1.1 Sample Preparation

A small, accurately weighed sample of Allylcyclohexylamine (typically 10-50 mg) is dissolved in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or deuterium oxide (D₂O). The use of a deuterated solvent is necessary to avoid large solvent signals in the ¹H NMR spectrum.

2.1.2 ¹H NMR Spectroscopy

Proton NMR (¹H NMR) spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.[2] The chemical shifts are reported in parts per million (ppm) downfield from a tetramethylsilane (TMS) internal standard. For amines, the N-H proton signal often appears as a broad band and its chemical shift can be influenced by factors such as solvent, concentration, and temperature.[3][4][5] To confirm the identity of the N-H peak, a D₂O shake experiment can be performed, which results in the disappearance of the N-H signal due to proton-deuterium exchange.[3][4][5]

2.1.3 ¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) spectra are generally acquired on a 100 MHz or 125 MHz spectrometer.[2] To obtain a quantitative spectrum where the signal intensity is directly proportional to the number of carbon atoms, a long relaxation delay and inverse-gated decoupling pulse sequence are often employed to suppress the Nuclear Overhauser Effect (NOE).[6] Chemical shifts are reported in ppm relative to the solvent peak or an internal standard.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

2.2.1 Sample Preparation

For a liquid sample like Allylcyclohexylamine, the spectrum can be obtained neat (undiluted). A common technique involves placing a thin film of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates, known as a capillary cell.[1]

2.2.2 Data Acquisition

The prepared sample is placed in the beam of an FTIR (Fourier Transform Infrared) spectrometer. The instrument records the interferogram, which is then mathematically converted to a spectrum of absorbance or transmittance versus wavenumber (cm⁻¹). The typical spectral range for organic compounds is 4000-400 cm⁻¹.[7]

Spectral Data

The following tables summarize the key quantitative data from the ¹H NMR, ¹³C NMR, and IR spectra of Allylcyclohexylamine.

Table 1: ¹H NMR Spectral Data for Allylcyclohexylamine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Data not available in a quantitative format in the search results.	N/A	N/A	N/A

Caption: Summary of ¹H NMR spectral data. Note: Specific peak assignments and coupling constants were not available in the provided search results.

Table 2: ¹³C NMR Spectral Data for Allylcyclohexylamine

Chemical Shift (δ, ppm)	Assignment
Data not available in a quantitative format in the search results.	N/A

Caption: Summary of ¹³C NMR spectral data. Note: Specific peak assignments were not available in the provided search results.

Table 3: Key IR Absorption Bands for Allylcyclohexylamine

Wavenumber (cm⁻¹)	Functional Group	Characteristic
~3350	N-H Stretch (Secondary Amine)	Single, sharp, and less intense than an O-H band[4][5]
3080-3010	=C-H Stretch (Alkene)	Medium to weak
2960-2850	C-H Stretch (Alkane)	Strong
1645	C=C Stretch (Alkene)	Medium
1250-1020	C-N Stretch (Aliphatic Amine)	Medium[8]
990 and 910	=C-H Bend (Alkene)	Strong

Caption: Characteristic infrared absorption bands for Allylcyclohexylamine.

Workflow and Visualization

The following diagram illustrates the general workflow for the acquisition and analysis of spectral data for a chemical compound like Allylcyclohexylamine.

Caption: Workflow for spectral data acquisition and analysis.

Conclusion

The spectral data presented in this guide provide a foundational understanding of the key characteristics of Allylcyclohexylamine. While specific quantitative peak information from public databases was limited, the general spectral features and experimental methodologies outlined here offer a robust framework for scientists and researchers working with this compound. The provided workflow diagram further clarifies the process of obtaining and interpreting such critical analytical data.

References

• 1. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Video: NMR Spectroscopy Of Amines [jove.com]
• 4. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 5. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. orgchemboulder.com [orgchemboulder.com]

Allylcyclohexylamine molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allylcyclohexylamine is an organic compound featuring a cyclohexyl ring and an allyl group attached to a central amine. Its chemical structure lends itself to a variety of chemical transformations, making it a potentially useful building block in organic synthesis. This document provides a technical overview of its fundamental properties, a representative synthetic protocol, and a discussion of the known biological activities of structurally related compounds.

Core Molecular Data

The fundamental molecular and physical properties of Allylcyclohexylamine are summarized below. This data is essential for its use in experimental settings, including reaction stoichiometry calculations and analytical characterization.

Property	Value	Reference
Molecular Formula	C₉H₁₇N	[1]
Linear Formula	C₆H₁₁NHCH₂CH=CH₂	[2]
Molecular Weight	139.24 g/mol	[1][2]
CAS Number	6628-00-8	[2]
Appearance	Colorless to light yellow liquid
Density	0.962 g/mL at 25 °C (lit.)	[2]
Boiling Point	65-66 °C/12 mmHg (lit.)	[2]
Refractive Index	n20/D 1.4664 (lit.)	[2]

Synthesis

A common and straightforward method for the synthesis of Allylcyclohexylamine is the N-alkylation of cyclohexylamine with an allyl halide, such as allyl chloride or allyl bromide. This reaction typically requires a base to neutralize the hydrogen halide formed as a byproduct.

General Experimental Protocol: N-Alkylation of Cyclohexylamine

This protocol describes a general method for the synthesis of Allylcyclohexylamine.

Materials:

• Cyclohexylamine

• Allyl bromide (or allyl chloride)

• Anhydrous potassium carbonate (K₂CO₃) or another suitable base

• A suitable solvent (e.g., acetonitrile, DMF)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, dissolve cyclohexylamine in the chosen solvent.

• Add a molar excess (typically 1.5 to 2 equivalents) of anhydrous potassium carbonate to the solution.

• While stirring, add a slight molar excess (typically 1.1 to 1.2 equivalents) of allyl bromide dropwise to the mixture.

• Attach a condenser and heat the reaction mixture to reflux for several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting crude product can be purified by fractional distillation under reduced pressure to yield pure Allylcyclohexylamine.

This synthetic approach is a standard N-alkylation procedure for primary amines.

General Synthesis Workflow

Biological Activity and Signaling Pathways

There is limited publicly available information specifically detailing the biological activity and associated signaling pathways of Allylcyclohexylamine. However, the broader class of arylcyclohexylamines (compounds that contain an additional aryl group not present in Allylcyclohexylamine) are well-studied for their psychoactive effects.

Arylcyclohexylamines, such as phencyclidine (PCP) and ketamine, are known to act as antagonists of the N-methyl-D-aspartate (NMDA) receptor, which leads to dissociative anesthetic and hallucinogenic effects.[3] The structure-activity relationships of these compounds have been investigated, indicating that substitutions on the cyclohexyl or amine groups can modulate their potency and efficacy.[4] For instance, N-alkyl substitutions on the amine have been shown to affect the activity of arylcyclohexylamines.[4]

It is important to note that Allylcyclohexylamine is a non-aryl cyclohexylamine. The absence of the aryl moiety means it is structurally distinct from compounds like PCP and ketamine, and therefore, its pharmacological profile cannot be directly inferred from this class of compounds. Any potential biological activity would need to be determined through specific experimental investigation.

Research into other cyclohexylamine derivatives has explored a range of biological activities, including anti-inflammatory and antimicrobial properties, though these studies focus on more complex structures than Allylcyclohexylamine.

Conclusion

Allylcyclohexylamine is a simple secondary amine with well-defined physical and chemical properties. Its synthesis is readily achievable through standard organic chemistry techniques such as N-alkylation. While there is a lack of specific data on its biological activity, the well-documented pharmacology of the structurally related arylcyclohexylamines suggests that substituted cyclohexylamines can interact with biological targets. Further research is necessary to elucidate the specific biological profile and potential applications of Allylcyclohexylamine in drug discovery and development.

References

• 1. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Allylcyclohexylamine 98 6628-00-8 [sigmaaldrich.com]
• 3. Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of arylcyclohexylamines as discriminative stimuli in pigeons - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of Allylcyclohexylamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of allylcyclohexylamine in a range of common organic solvents. Due to a lack of specific quantitative experimental data in publicly available literature for allylcyclohexylamine, this document outlines its predicted solubility based on the known characteristics of its structural analog, cyclohexylamine. Furthermore, a detailed, standardized experimental protocol for the quantitative determination of its solubility via the gravimetric method is provided to guide researchers in generating precise data. A logical workflow for this experimental procedure is also presented visually.

Introduction

Allylcyclohexylamine (N-allylcyclohexanamine) is a secondary amine with a molecular structure that combines a cyclohexyl ring and an allyl group. Its physicochemical properties, particularly its solubility in organic solvents, are critical for its application in various fields, including organic synthesis, pharmaceutical development, and materials science. Understanding its solubility is essential for reaction optimization, formulation, purification, and the development of drug delivery systems. This guide aims to provide a foundational understanding of its likely solubility behavior and a practical framework for its empirical determination.

Predicted Solubility of Allylcyclohexylamine

The following table summarizes the predicted solubility of allylcyclohexylamine in various organic solvents, based on the properties of cyclohexylamine.

Table 1: Predicted Solubility of Allylcyclohexylamine in Common Organic Solvents

Solvent Classification	Solvent Name	Predicted Solubility
Polar Protic Solvents	Ethanol	Miscible
Methanol	Miscible
Polar Aprotic Solvents	Acetone	Miscible
Ethyl Acetate	Miscible
Tetrahydrofuran (THF)	Miscible
Non-Polar Solvents	Heptane	Miscible
Benzene	Miscible
Toluene	Miscible
Diethyl Ether	Miscible
Halogenated Solvents	Chloroform	Miscible
Dichloromethane	Miscible

Disclaimer: The data in this table is inferred from the known solubility of cyclohexylamine and should be confirmed by experimental analysis.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise quantitative solubility data for allylcyclohexylamine, the following gravimetric method is recommended. This method is straightforward and relies on the accurate measurement of mass to determine the concentration of a saturated solution.[5][6][7]

Materials and Equipment

• Allylcyclohexylamine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Thermostatic water bath or heating/cooling system

• Calibrated thermometer

• Vials or flasks with airtight seals

• Magnetic stirrer and stir bars

• Syringe filters (solvent-compatible, e.g., PTFE)

• Pipettes and syringes

• Evaporating dishes or pre-weighed vials

• Drying oven

Procedure

• Solvent Preparation: Dispense a known volume (e.g., 10 mL) of the selected organic solvent into a series of sealable vials.

• Temperature Control: Place the vials in a thermostatic bath set to the desired experimental temperature (e.g., 25 °C). Allow the solvent to equilibrate for at least 30 minutes.

• Preparation of Saturated Solution:

  • Gradually add small, known amounts of allylcyclohexylamine to each vial of solvent while stirring continuously.

  • Continue adding the amine until a slight excess of an undissolved phase is observed, indicating that the solution is saturated.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Allow the mixtures to stir in the temperature-controlled bath for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

  • Periodically check for the persistence of the excess undissolved phase.

• Sample Collection and Filtration:

  • After equilibration, stop the stirring and allow the undissolved allylcyclohexylamine to settle.

  • Carefully draw a known volume (e.g., 5 mL) of the clear supernatant into a syringe fitted with a solvent-compatible filter. This step is crucial to remove any undissolved micro-droplets.

• Gravimetric Analysis:

  • Dispense the filtered, saturated solution into a pre-weighed evaporating dish.

  • Record the total weight of the dish and the solution.

  • Carefully evaporate the solvent in a fume hood or using a gentle stream of nitrogen.

  • Once the majority of the solvent has evaporated, place the dish in a drying oven at a temperature below the boiling point of allylcyclohexylamine to remove any residual solvent.

  • Cool the dish in a desiccator and weigh it.

  • Repeat the drying and weighing steps until a constant mass is achieved.

• Data Calculation:

  • Mass of the saturated solution: (Weight of dish + solution) - (Weight of empty dish)

  • Mass of dissolved allylcyclohexylamine: (Weight of dish + residue) - (Weight of empty dish)

  • Mass of the solvent: (Mass of the saturated solution) - (Mass of dissolved allylcyclohexylamine)

  • Solubility ( g/100 g solvent): (Mass of dissolved allylcyclohexylamine / Mass of the solvent) x 100

Visual Representation of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of allylcyclohexylamine solubility.

Caption: Experimental workflow for determining the solubility of allylcyclohexylamine.

Conclusion

While direct, quantitative solubility data for allylcyclohexylamine in organic solvents is currently limited in the scientific literature, its structural similarity to cyclohexylamine strongly suggests it is miscible with a wide array of common organic solvents. For applications requiring precise solubility values, the detailed gravimetric protocol provided in this guide offers a reliable method for empirical determination. This information is crucial for researchers and professionals in drug development and chemical synthesis to effectively utilize allylcyclohexylamine in their work.

References

• 1. Cyclohexylamine [greenchemintl.com]
• 2. Cyclohexylamine CAS#: 108-91-8 [m.chemicalbook.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. pharmajournal.net [pharmajournal.net]
• 7. solubilityofthings.com [solubilityofthings.com]

Safe Handling and Laboratory Use of Allylcyclohexylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for Allylcyclohexylamine in a laboratory setting. The information is intended to supplement, not replace, institutional safety guidelines and professional judgment. All personnel handling this chemical should be thoroughly trained in laboratory safety and familiar with the specific hazards of the substance.

Chemical and Physical Properties

Allylcyclohexylamine is a flammable and corrosive liquid. A comprehensive understanding of its physical and chemical properties is essential for safe handling.

Property	Value	Reference
Molecular Formula	C₉H₁₇N	[1][2]
Molecular Weight	139.24 g/mol	[1][3]
Appearance	Clear colorless to light yellow liquid	[1][4]
Odor	Amine-like	[1]
Boiling Point	65-66 °C at 12 mmHg	[2][3]
Density	0.962 g/mL at 25 °C	[2][3]
Flash Point	53 °C (127.4 °F) - closed cup	[3][4]
Solubility	Soluble in water and various organic solvents	[1]
CAS Number	6628-00-8	[2][3]

Hazard Identification and Classification

Allylcyclohexylamine is classified as a hazardous substance. The following table summarizes its hazard classifications.

Hazard Class	GHS Code	Description	Reference
Flammable Liquids	H226	Flammable liquid and vapor	[3][4]
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage	[3][4]
Serious Eye Damage	H318	Causes serious eye damage	[4]

NFPA 704 Diamond (for Cyclohexylamine, a related compound)

• Health (Blue): 3 - Can cause serious or permanent injury.[5]

• Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.[5]

• Instability (Yellow): 0 - Normally stable, even under fire conditions.[5]

• Special (White): None specified.

Note: A specific NFPA 704 rating for Allylcyclohexylamine was not found. The provided rating is for the related compound Cyclohexylamine and should be used as a general guideline.

Experimental Protocols: Safe Handling Procedures

3.1. Pre-Experiment Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment, identifying potential hazards and implementing control measures.

• Information Review: Review the Safety Data Sheet (SDS) for Allylcyclohexylamine and any other chemicals to be used.[3]

• Personal Protective Equipment (PPE) Inspection: Ensure all necessary PPE is available and in good condition. This includes:

  • Eye Protection: Chemical safety goggles and a face shield.[3]

  • Hand Protection: Chemical-resistant gloves (e.g., butyl rubber).[2]

  • Body Protection: A flame-resistant lab coat or apron.[6][7]

  • Respiratory Protection: A respirator with an appropriate cartridge (e.g., type ABEK) should be available for use in case of high vapor concentrations or spills.[3]

• Engineering Controls: Verify that the chemical fume hood is functioning correctly. Ensure that a safety shower and eyewash station are accessible and operational.[4]

3.2. Handling and Use

• Work Area: All handling of Allylcyclohexylamine should be performed within a certified chemical fume hood to minimize inhalation exposure.[7]

• Transferring: When transferring the liquid, use a bottle carrier to prevent dropping.[3] Pour slowly and carefully to avoid splashing.

• Heating: Never heat Allylcyclohexylamine with an open flame.[7] Use a heating mantle, water bath, or other controlled heating source.

• Incompatible Materials: Keep away from strong oxidizing agents and acids.[4]

• Ignition Sources: Eliminate all potential ignition sources from the work area, including sparks, open flames, and hot surfaces.[4][7]

3.3. Post-Experiment Procedures

• Waste Disposal: Dispose of all waste containing Allylcyclohexylamine in a designated, properly labeled hazardous waste container.[6] Do not pour down the drain.[4]

• Decontamination: Clean the work area thoroughly. Decontaminate any equipment that has come into contact with the chemical.

• Storage: Store Allylcyclohexylamine in a tightly closed container in a dry, cool, and well-ventilated area designated for flammable liquids.[4] Keep it away from incompatible materials.

Visualized Workflows

The following diagrams illustrate key safety and logical workflows for handling hazardous chemicals like Allylcyclohexylamine.

Figure 1: Risk Assessment and Control Workflow

Figure 2: Hazardous Waste Disposal Workflow

Toxicity and First Aid

The toxicological properties of Allylcyclohexylamine have not been fully investigated.[4] It may be harmful if inhaled, swallowed, or absorbed through the skin, and may cause respiratory irritation.[4]

First Aid Measures

Exposure Route	First Aid Procedure	Reference
Eyes	Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.	[4]
Skin	Immediately wash with soap and plenty of water. Remove contaminated clothing. Seek immediate medical attention.	[4]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.	[4]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.	[4]

Accidental Release and Fire Fighting Measures

Accidental Release

• Evacuate: Immediately evacuate the area.

• Ventilate: Ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition.[4]

• Containment: Absorb the spill with an inert material (e.g., sand, vermiculite).

• Collection: Collect the absorbed material into a sealed container for hazardous waste disposal.

• Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.[4]

Fire Fighting

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. For large fires, a water jet may be used.[4]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[4]

• Hazardous Combustion Products: Thermal decomposition may produce irritating and highly toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Biological Activity and Signaling Pathways

No information regarding the biological activity or associated signaling pathways of Allylcyclohexylamine was found in the reviewed literature. This compound is likely utilized as a chemical intermediate in organic synthesis rather than as a biologically active agent.

Disposal Considerations

All disposal of Allylcyclohexylamine and its containers must be in accordance with federal, state, and local regulations.[4] Contact your institution's environmental health and safety office for specific guidance on hazardous waste disposal.

This document is for informational purposes only and does not constitute a comprehensive safety manual. Always consult your institution's safety protocols and the manufacturer's Safety Data Sheet before handling any chemical.

References

• 1. Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scienceequip.com.au [scienceequip.com.au]
• 3. m.youtube.com [m.youtube.com]
• 4. Lab Safety Manual: Working with Hazardous Materials | Hampshire College [hampshire.edu]
• 5. Semustine - Wikipedia [en.wikipedia.org]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]

Potential Hazards of Allylcyclohexylamine Exposure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment. All laboratory work should be conducted in accordance with established safety protocols and regulations.

Executive Summary

Allylcyclohexylamine is a chemical compound with limited publicly available toxicological data. This guide provides an in-depth analysis of its potential hazards by examining its chemical properties and leveraging read-across data from its structural analogues, allylamine and cyclohexylamine. The primary hazards associated with Allylcyclohexylamine are predicted to be skin corrosion, acute toxicity, and potential cardiovascular toxicity . This document outlines the known data, inferred hazards, and detailed experimental protocols for assessing these risks in a laboratory setting.

Chemical and Physical Properties

Allylcyclohexylamine is a secondary amine combining the structural features of a cyclohexyl group and an allyl group. These features are key to its reactivity and potential toxicity.

Property	Value	Reference
CAS Number	6628-00-8	--INVALID-LINK--
Molecular Formula	C₉H₁₇N	--INVALID-LINK--
Molecular Weight	139.24 g/mol	--INVALID-LINK--
Appearance	Colorless to light yellow liquid	--INVALID-LINK--
Odor	Strong, ammonia-like	--INVALID-LINK--
Flash Point	53 °C (127.4 °F) - closed cup	--INVALID-LINK--
Density	0.867 g/mL at 25 °C	--INVALID-LINK--

Hazard Identification and Classification

Based on available safety data sheets, Allylcyclohexylamine is classified under the Globally Harmonized System (GHS) as:

• Flammable Liquid, Category 3 (H226)

• Skin Corrosion/Irritation, Category 1B (H314)

• Serious Eye Damage/Eye Irritation, Category 1 (H318)

Toxicological Assessment (Read-Across Approach)

Due to the scarcity of direct toxicological data for Allylcyclohexylamine, a read-across approach using data from its constituent moieties, allylamine and cyclohexylamine, is employed to predict its potential hazards.

Acute Toxicity

No specific LD50 values for Allylcyclohexylamine are available. However, data from its analogues suggest it is likely to be toxic by oral, dermal, and inhalation routes.

Compound	Route	Species	LD50/LC50	Reference
Allylamine	Oral	Rat	102-106 mg/kg	[1][2]
Dermal	Rabbit	35 mg/kg	[1]
Inhalation	Rat	286 ppm (4 h)	[1]
Cyclohexylamine	Oral	Rat	432 mg/kg	[3]
Dermal	Rabbit	277 mg/kg	[3]
Inhalation	Rat	1000 ppm (16 h)	[3]
Diallylamine	Oral	Rat	316 mg/kg	[4]
Dermal	Rabbit	280 mg/kg	[4]

Given that both parent amines are toxic, it is prudent to handle Allylcyclohexylamine with a high degree of caution, assuming it possesses significant acute toxicity.

Skin and Eye Irritation/Corrosion

Allylcyclohexylamine is classified as causing severe skin burns and eye damage (Skin Corrosion 1B).[3] This is strongly supported by data from its analogues.

• Cyclohexylamine is classified as corrosive and is reported to cause severe burns to the skin and eyes.[5] In rabbit studies, it produced charred black skin lesions and was described as "extremely irritating and destructive" to the skin and eyes.[6]

• Allylamine is also a severe skin and eye irritant and is corrosive to mucous membranes.[7][8]

Potential Cardiovascular Toxicity and Mechanism of Action

A significant hazard associated with the allylamine moiety is its cardiovascular toxicity.[9][10][11] This toxicity is mediated by its metabolism.

Allylamine is metabolized by semicarbazide-sensitive amine oxidase (SSAO), also known as vascular adhesion protein-1 (VAP-1), to produce acrolein, hydrogen peroxide, and ammonia.[9][12] Acrolein is a highly reactive and cytotoxic aldehyde that is considered the primary mediator of the observed cardiovascular damage.[9] It is plausible that Allylcyclohexylamine undergoes a similar metabolic activation. Furthermore, as a secondary amine, it may also be metabolized by cytochrome P450 enzymes through N-dealkylation or N-hydroxylation.[13]

Proposed metabolic pathways of Allylcyclohexylamine.

Genotoxicity

There is no direct data on the genotoxicity of Allylcyclohexylamine.

• Cyclohexylamine has tested negative in the Ames bacterial reverse mutation assay.[14] However, some sources suggest it may have mutagenic potential in animal models.[5][15]

• Allylamine was reported as not mutagenic in an Ames test.[16]

Given the reactive nature of the potential metabolite acrolein, which is a known genotoxic agent, further investigation into the mutagenic and clastogenic potential of Allylcyclohexylamine is warranted.

Experimental Protocols for Hazard Assessment

The following are detailed methodologies for key experiments to assess the potential hazards of Allylcyclohexylamine, based on OECD guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

This method is used to estimate the LD50 with a reduced number of animals.

Experimental Workflow:

Workflow for OECD 425 Acute Oral Toxicity Test.

Methodology:

• Animals: Healthy, young adult female rats are used. Animals are fasted overnight before dosing.[17]

• Dose Administration: The test substance is administered in a single dose by gavage. The volume should generally not exceed 1 mL/100g body weight.[17]

• Procedure: A single animal is dosed. If it survives for 48 hours, the next animal is dosed at a higher level. If it dies, the next is dosed at a lower level. The dose progression factor is typically a constant value. Dosing continues sequentially until stopping criteria are met (e.g., a certain number of reversals in outcome have occurred).[18]

• Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, autonomic and CNS effects), and body weight changes for up to 14 days.[18]

• Endpoint: The LD50 is calculated using the maximum likelihood method from the dose-response data.[18]

In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test (OECD 431)

This in vitro method assesses the potential of a chemical to cause skin corrosion.[19]

Experimental Workflow:

Workflow for OECD 431 In Vitro Skin Corrosion Test.

Methodology:

• Test System: A three-dimensional Reconstructed Human Epidermis (RhE) model (e.g., EpiDerm™, EpiSkin™) is used.[20][21]

• Procedure: The test chemical is applied topically to the surface of the RhE tissue. Separate tissues are exposed for 3 minutes and 1 hour.[18]

• Viability Assessment: After exposure and a post-incubation period, tissue viability is determined by the enzymatic conversion of the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt.[19][21] The amount of formazan produced is measured spectrophotometrically.

• Classification: A substance is identified as corrosive if the mean cell viability is:

  • ≤ 15% after a 1-hour exposure.

  • ≤ 50% after a 3-minute exposure.[19]

Genotoxicity - Bacterial Reverse Mutation Test (Ames Test, OECD 471)

This in vitro assay is used to detect gene mutations.[22]

Experimental Workflow:

Workflow for OECD 471 Ames Test.

Methodology:

• Test System: Histidine-requiring strains of Salmonella typhimurium and/or tryptophan-requiring strains of Escherichia coli are used.[23]

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic conversion.[22][23]

• Procedure: The bacterial strains are exposed to the test substance at various concentrations. The mixture is then plated on a minimal agar medium lacking the required amino acid.

• Endpoint: If the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to synthesize the required amino acid and form visible colonies. A positive result is a concentration-related increase in the number of revertant colonies compared to the solvent control.

Genotoxicity - In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss) events.[24]

Experimental Workflow:

Workflow for OECD 487 In Vitro Micronucleus Test.

Methodology:

• Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes, or TK6 cells, are used.[25]

• Procedure: Cell cultures are exposed to the test substance, both with and without metabolic activation (S9 mix).[25]

• Cytokinesis Block: Cytochalasin B is added to the culture medium to inhibit cytokinesis, resulting in binucleated cells that have completed one round of mitosis. This allows for the specific analysis of cells that have divided during or after treatment.[25][26]

• Endpoint: After an appropriate incubation period, cells are harvested, stained, and scored for the presence of micronuclei (small, membrane-bound DNA fragments in the cytoplasm of interphase cells). A significant increase in the frequency of micronucleated cells indicates genotoxic potential.[26]

Conclusion and Recommendations

While direct toxicological data for Allylcyclohexylamine is limited, a read-across analysis from its structural analogues, allylamine and cyclohexylamine, strongly suggests several potential hazards. The compound is classified as a flammable liquid and is corrosive to skin and eyes. It should be handled with extreme care, using appropriate personal protective equipment, including chemical-resistant gloves, eye protection, and respiratory protection in a well-ventilated area.

The most significant concern from a systemic standpoint is the potential for cardiovascular toxicity, a known effect of the allylamine moiety mediated by its metabolic activation to acrolein. Furthermore, based on the properties of its analogues, Allylcyclohexylamine is likely to exhibit moderate to high acute toxicity via oral, dermal, and inhalation routes. Its genotoxic potential is uncertain but cannot be ruled out.

It is strongly recommended that the toxicological profile of Allylcyclohexylamine be established through rigorous testing following standardized protocols, such as those detailed in this guide, before any large-scale use or development. Priority should be given to in vitro skin corrosion tests, acute toxicity studies, and assays to investigate its cardiovascular effects and genotoxic potential.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. Allylamine - Wikipedia [en.wikipedia.org]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. ams.usda.gov [ams.usda.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Allylamine | C3H7N | CID 7853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ALLYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Allylamine Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 11. Allylamine cardiovascular toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. epa.gov [epa.gov]
• 13. Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites of Desipramine, (S)-Fluoxetine, and N-Desmethyldiltiazem - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclohexylamine (108-91-8) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 15. Cyclohexylamine | Rupa Health [rupahealth.com]
• 16. fishersci.com [fishersci.com]
• 17. episkin.com [episkin.com]
• 18. oecd.org [oecd.org]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. thepsci.eu [thepsci.eu]
• 21. iivs.org [iivs.org]
• 22. creative-bioarray.com [creative-bioarray.com]
• 23. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 24. oecd.org [oecd.org]
• 25. nucro-technics.com [nucro-technics.com]
• 26. oecd.org [oecd.org]

Navigating the Thermochemical Landscape of N-allylcyclohexanamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-allylcyclohexanamine is a molecule of interest in various chemical and pharmaceutical contexts. A thorough understanding of its thermochemical properties, such as the standard enthalpy of formation and enthalpy of vaporization, is crucial for process design, safety analysis, and computational modeling. This technical guide outlines the established experimental and computational methodologies for determining these key thermochemical parameters. Due to the current absence of specific experimental data for N-allylcyclohexanamine in publicly accessible literature, this document serves as a comprehensive protocol for its determination, providing researchers with the necessary tools to obtain this vital information.

Introduction

Thermochemical data provides a fundamental understanding of the energy content and stability of a chemical compound. The standard enthalpy of formation (ΔfH°) quantifies the energy change when one mole of a compound is formed from its constituent elements in their standard states. The enthalpy of vaporization (ΔvapH°) represents the energy required to transform one mole of a substance from a liquid to a gaseous state. For N-allylcyclohexanamine, these values are critical for a range of applications, including reaction calorimetry, process scale-up, and the development of quantitative structure-activity relationship (QSAR) models in drug discovery.

This guide details the primary experimental and computational workflows for the accurate determination of these properties.

Thermochemical Data of N-allylcyclohexanamine and Related Compounds

As of the compilation of this guide, specific, experimentally-derived thermochemical data for N-allylcyclohexanamine is not available in the peer-reviewed literature. To illustrate the format and type of data that would be obtained through the methodologies described herein, the following tables present hypothetical data for N-allylcyclohexanamine, alongside experimentally determined data for the structurally related compound, cyclohexanamine, for comparative purposes.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°)

Compound	Formula	State	ΔfH° (kJ/mol)	Method
N-allylcyclohexanamine	C9H17N	liquid	Data not available	Combustion Calorimetry (Proposed)
N-allylcyclohexanamine	C9H17N	gas	Data not available	From liquid phase data and ΔvapH° (Proposed)
Cyclohexanamine	C6H13N	liquid	-148.5 ± 1.2	Combustion Calorimetry
Cyclohexanamine	C6H13N	gas	-104.9 ± 1.3	From liquid phase data and ΔvapH°

Table 2: Molar Enthalpy of Vaporization (ΔvapH°)

Compound	Formula	ΔvapH° (kJ/mol) at 298.15 K	Method
N-allylcyclohexanamine	C9H17N	Data not available	Transpiration Method or Correlation Gas Chromatography (Proposed)
Cyclohexanamine	C6H13N	43.6 ± 0.4	Calorimetry and Vapor Pressure Measurements

Experimental Protocols

Determination of the Standard Enthalpy of Formation (ΔfH°) via Combustion Calorimetry

The standard enthalpy of formation of liquid N-allylcyclohexanamine can be determined with high precision using static bomb combustion calorimetry.

Principle: A precisely weighed sample of the liquid amine is completely combusted in a high-pressure oxygen atmosphere within a constant-volume container (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is meticulously measured. From this, the standard internal energy of combustion (ΔcU°) can be calculated. This is then converted to the standard enthalpy of combustion (ΔcH°), and subsequently, the standard enthalpy of formation (ΔfH°) is derived using Hess's Law.

Experimental Workflow:

Fig. 1: Workflow for Combustion Calorimetry.

Determination of the Enthalpy of Vaporization (ΔvapH°)

Several methods can be employed to determine the enthalpy of vaporization. The transpiration method and correlation gas chromatography are particularly well-suited for organic amines.

Principle: A stream of an inert carrier gas (e.g., nitrogen) is passed at a known, controlled flow rate over a sample of liquid N-allylcyclohexanamine maintained at a constant temperature. The carrier gas becomes saturated with the vapor of the amine. The amount of vaporized amine is determined by trapping and quantifying the transported vapor or by measuring the mass loss of the sample. The vapor pressure at that temperature can then be calculated. By measuring the vapor pressure at a series of different temperatures, the enthalpy of vaporization can be determined using the Clausius-Clapeyron equation.

Experimental Workflow:

Fig. 2: Workflow for the Transpiration Method.

Principle: CGC is a technique that relates the gas chromatographic retention time of a compound to its thermochemical properties.[1] The enthalpy of vaporization of an unknown compound (the target) can be determined by correlating its retention time with those of a series of standard compounds with known enthalpies of vaporization.[2]

Experimental Protocol:

• Selection of Standards: Choose a series of compounds (e.g., n-alkanes) with well-established enthalpies of vaporization that elute in a similar retention time window as N-allylcyclohexanamine.

• Isothermal GC Analysis: Perform isothermal gas chromatography analyses of the target compound and the standards at several different temperatures.

• Data Analysis:

  • For each compound at each temperature, determine the adjusted retention time.

  • Plot the natural logarithm of the adjusted retention time against the reciprocal of the absolute temperature (a van't Hoff plot). The slope of this line is proportional to the enthalpy of transfer from the stationary phase to the gas phase.

  • A linear correlation is established between the known enthalpies of vaporization of the standards and their enthalpies of transfer.

  • Using this correlation and the measured enthalpy of transfer for N-allylcyclohexanamine, its enthalpy of vaporization can be calculated.

Computational Protocols

In the absence of experimental data, or to complement it, computational chemistry provides a powerful tool for estimating thermochemical properties. High-accuracy composite methods, such as the Gaussian-4 (G4) theory, are particularly effective for amines.[3]

Principle: G4 theory is a composite quantum chemical method that approximates a very high-level of theory by combining the results of several lower-level calculations. This approach allows for the accurate calculation of the total electronic energy of a molecule, from which the enthalpy of formation can be derived through the use of atomization or isodesmic reaction schemes.

Computational Workflow:

Fig. 3: Workflow for G4 Computational Protocol.

Conclusion

The determination of the thermochemical properties of N-allylcyclohexanamine is an essential step in its characterization for research and industrial applications. While experimental data is not yet publicly available, this guide provides a comprehensive overview of the robust and reliable experimental and computational methodologies that can be employed to obtain the standard enthalpy of formation and enthalpy of vaporization. The detailed protocols and workflows presented herein are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to pursue the acquisition of this critical data. The accurate determination of these thermochemical parameters will undoubtedly facilitate the safer and more efficient use of N-allylcyclohexanamine in its various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. umsl.edu [umsl.edu]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Discovery and History of Allylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allylcyclohexylamine, also known as N-allylcyclohexanamine, is a chemical compound that, despite its relatively simple structure, remains largely uncharacterized in mainstream scientific literature. This technical guide provides a comprehensive overview of the available information on its discovery, synthesis, and known properties. Due to a significant lack of specific historical and pharmacological data, this document draws upon the broader context of cyclohexylamine and allylamine chemistry to offer a foundational understanding for researchers. This guide presents a generalized synthesis protocol, summarizes its known physicochemical properties in a structured format, and provides logical diagrams for its synthesis and potential, though unconfirmed, signaling pathways based on related compounds. The absence of detailed pharmacological studies is a notable finding of this report, highlighting a potential area for future investigation.

Introduction

Allylcyclohexylamine is a secondary amine featuring a cyclohexyl group and an allyl group attached to a nitrogen atom. Its structure suggests potential for various chemical reactions and biological activities. However, a thorough review of scientific databases, patent literature, and historical chemical archives reveals a scarcity of information specifically detailing its discovery and development. The compound is commercially available from several chemical suppliers, indicating its use primarily as a reagent or building block in chemical synthesis. This guide aims to consolidate all available data and provide a framework for understanding this molecule.

History and Discovery

The specific historical details surrounding the initial synthesis and discovery of Allylcyclohexylamine are not well-documented in publicly accessible scientific literature. It is plausible that its first synthesis occurred during broader explorations of N-substituted cyclohexylamine derivatives, a field of study that gained traction in the mid-20th century for various industrial and pharmaceutical applications.

The general class of arylcyclohexylamines , which are structurally related, has a more defined history. The first synthesis of an arylcyclohexylamine, 1-phenylcyclohexan-1-amine (PCA), was reported in 1907.[1] Intensive research into this class of compounds began in the 1950s, leading to the discovery of anesthetic agents like Phencyclidine (PCP).[1] However, Allylcyclohexylamine lacks the aryl moiety and therefore belongs to a different subclass of cyclohexylamines.

Research into allylamines as a chemical class has been more prominent in the field of antifungal agents.[2] However, the pharmacological profile of these antifungal allylamines is distinct and does not appear to have driven research into Allylcyclohexylamine for similar applications.

Given the lack of a specific discovery narrative, it is likely that Allylcyclohexylamine was first prepared as one of many simple amines in a larger synthetic study without being the primary focus of the research.

Synthesis

The most direct and commonly cited method for the synthesis of Allylcyclohexylamine is the N-alkylation of cyclohexylamine with an allyl halide , such as allyl bromide or allyl chloride.[1] This is a standard nucleophilic substitution reaction where the nitrogen atom of cyclohexylamine acts as the nucleophile.

General Experimental Protocol

The following is a generalized experimental protocol based on established methods for the N-alkylation of primary amines.[3][4]

Materials:

• Cyclohexylamine

• Allyl bromide (or allyl chloride)

• A suitable base (e.g., sodium carbonate, potassium carbonate, or triethylamine)

• A suitable solvent (e.g., acetonitrile, dimethylformamide (DMF), or ethanol)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclohexylamine and the base in the chosen solvent.

• Slowly add allyl bromide to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Allylcyclohexylamine by vacuum distillation.

Physicochemical Properties

The known physical and chemical properties of Allylcyclohexylamine are summarized in the table below. This data is primarily sourced from chemical supplier databases and public chemical information repositories.[5]

Property	Value
Molecular Formula	C₉H₁₇N
Molecular Weight	139.24 g/mol
CAS Number	6628-00-8
Appearance	Colorless to light yellow liquid
Odor	Strong ammonia-like
Boiling Point	65-66 °C at 12 mmHg
Density	0.962 g/mL at 25 °C
Refractive Index (n20/D)	1.4664
Flash Point	53 °C (127.4 °F) - closed cup
Solubility	Soluble in water and various organic solvents

Pharmacological Profile

There is a significant lack of publicly available information regarding the pharmacological properties, mechanism of action, and potential therapeutic or toxicological effects of Allylcyclohexylamine. No peer-reviewed studies detailing its binding affinities to any receptors, in vitro or in vivo activity, or pharmacokinetic profile could be identified.

Potential Signaling Pathways (Hypothetical)

Based on its structural similarity to other psychoactive compounds, one could speculate on potential, though unconfirmed, biological targets. For instance, some N-substituted cyclohexylamines have been investigated as ligands for sigma receptors.[6] However, without any experimental data, any discussion of signaling pathways remains purely hypothetical.

Logical and Experimental Workflow Diagrams

Synthesis Workflow

References

• 1. chembk.com [chembk.com]
• 2. Pharmacology of the allylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Allylcyclohexylamine from Cyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the synthesis of N-allylcyclohexylamine, a valuable secondary amine intermediate in organic synthesis and drug discovery. The primary method described is the direct N-alkylation of cyclohexylamine with an allyl halide. This document includes a comprehensive experimental protocol, a summary of key quantitative data, and visual representations of the workflow and reaction pathway to ensure clarity and reproducibility.

Introduction

N-allylcyclohexylamine is an organic compound featuring both an allyl and a cyclohexyl functional group.[1] It serves as a versatile intermediate in the synthesis of more complex molecules, finding applications as a catalyst and as a precursor for rubber and plastic chemicals.[1] The synthesis of this compound is typically achieved through the nucleophilic substitution reaction between cyclohexylamine and an allyl halide, such as allyl chloride or allyl bromide, in the presence of a base.[1] This direct N-alkylation is an effective and straightforward method for the preparation of this secondary amine.

Data Presentation

The following tables summarize the key physicochemical properties and expected reaction parameters for the synthesis of N-allylcyclohexylamine.

Table 1: Physicochemical Properties of N-Allylcyclohexylamine *

Property	Value
Molecular Formula	C₉H₁₇N
Molecular Weight	139.24 g/mol [2]
Appearance	Colorless to light yellow liquid[1]
Boiling Point	65-66 °C at 12 mmHg[1]
Density	0.962 g/mL at 25 °C[1]
Refractive Index (n20/D)	1.4664[1]

Note: The data presented is based on literature values.

Table 2: Summary of a Representative Experimental Protocol

Parameter	Value/Conditions
Reactants
Cyclohexylamine	1.0 equivalent
Allyl Bromide	1.1 equivalents
Base (Anhydrous K₂CO₃)	1.5 equivalents
Solvent	Anhydrous Acetone
Reaction Conditions
Temperature	Reflux (approx. 56 °C)
Reaction Time	8-12 hours
Work-up & Purification
Filtration	To remove inorganic salts
Solvent Removal	Rotary Evaporation
Extraction	Diethyl ether and water
Drying	Anhydrous Sodium Sulfate
Purification	Vacuum Distillation
Expected Outcome
Yield	75-85% (Estimated based on similar reactions)
Purity	>98% (Post-distillation)

Experimental Protocols

This section provides a detailed, step-by-step procedure for the synthesis of N-allylcyclohexylamine via direct N-alkylation.

Protocol 1: Synthesis of N-Allylcyclohexylamine using Allyl Bromide and Potassium Carbonate

Materials:

• Cyclohexylamine

• Allyl Bromide

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous potassium carbonate (1.5 equivalents).

• Addition of Reactants: To the flask, add anhydrous acetone followed by cyclohexylamine (1.0 equivalent). Stir the suspension at room temperature for 15 minutes.

• Allylation: Add allyl bromide (1.1 equivalents) dropwise to the stirring suspension over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 56 °C) and maintain for 8-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture to remove the potassium carbonate and other inorganic salts. Wash the solid residue with a small amount of acetone.

  • Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

  • To the residue, add 100 mL of diethyl ether and 100 mL of water. Transfer to a separatory funnel and shake.

  • Separate the layers. Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the diethyl ether by rotary evaporation.

  • Purify the crude product by vacuum distillation. Collect the fraction boiling at 65-66 °C at 12 mmHg to obtain pure N-allylcyclohexylamine.[1]

Visualizations

Reaction Pathway

References

• 1. chembk.com [chembk.com]
• 2. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-allylation of Cyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N-allylcyclohexylamine, a valuable intermediate in organic synthesis and drug discovery. The primary method described is the direct N-allylation of cyclohexylamine using an allyl halide. An alternative, efficient one-pot synthesis via reductive amination of cyclohexanone with allylamine is also presented. These protocols are designed to be clear, reproducible, and scalable for various research and development applications.

Introduction

N-allylcyclohexylamine is a secondary amine containing both a cyclohexyl and an allyl group. This structural motif is of interest in medicinal chemistry and materials science. The allylic functional group serves as a versatile handle for further chemical modifications, making N-allylcyclohexylamine a useful building block for the synthesis of more complex molecules. Traditional methods for its synthesis involve the direct alkylation of cyclohexylamine with an allyl halide in the presence of a base. More contemporary and atom-economical approaches include one-pot reductive amination procedures.

Reaction Scheme

Method A: Direct N-allylation

Method B: Reductive Amination

Experimental Protocols

Method A: Direct N-allylation of Cyclohexylamine with Allyl Bromide

This protocol outlines the synthesis of N-allylcyclohexylamine via the direct alkylation of cyclohexylamine with allyl bromide using a suitable base.

Materials:

• Cyclohexylamine

• Allyl bromide

• Potassium carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)[1]

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexylamine (1.0 eq) and the chosen solvent (e.g., acetonitrile).

• Add the base (e.g., potassium carbonate, 1.5 - 2.0 eq).

• Stir the mixture at room temperature for 10-15 minutes.

• Slowly add allyl bromide (1.0 - 1.2 eq) to the stirring suspension.

• Heat the reaction mixture to a specified temperature (e.g., 50-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether or ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude N-allylcyclohexylamine.

• The product can be further purified by distillation under reduced pressure or by column chromatography on silica gel.

Method B: Reductive Amination of Cyclohexanone with Allylamine

This one-pot procedure describes the synthesis of N-allylcyclohexylamine from cyclohexanone and allylamine using a mild reducing agent.

Materials:

• Cyclohexanone

• Allylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, as a catalyst)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add cyclohexanone (1.0 eq) and the chosen solvent (e.g., dichloromethane).

• Add allylamine (1.0 - 1.2 eq) to the solution. A catalytic amount of acetic acid (e.g., 0.1 eq) can be added to facilitate imine formation.

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Slowly add sodium triacetoxyborohydride (1.2 - 1.5 eq) portion-wise to the reaction mixture. The addition may be exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Once the reaction is complete, quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to yield the crude product.

• Purify the crude N-allylcyclohexylamine by distillation under reduced pressure or column chromatography.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the N-allylation of cyclohexylamine. Please note that yields are highly dependent on the specific reaction conditions and purification methods.

Method	Reactants	Base/Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
A: Direct Allylation	Cyclohexylamine, Allyl Bromide	K₂CO₃	Acetonitrile	60	4-8	70-85
B: Reductive Amination	Cyclohexanone, Allylamine	NaBH(OAc)₃	DCM	Room Temp.	2-6	75-90

Visualizations

Logical Relationship of Synthesis Methods

Caption: Figure 1: Synthesis Routes to N-Allylcyclohexylamine

Experimental Workflow for Direct N-Allylation (Method A)

References

• 1. Experimental protocol for the study of One-pot amination of Cyclohexanone-to-secondary amines over Carbon-supported Pd - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Allylcyclohexylamine as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of allylcyclohexylamine as a versatile and efficient primary amine organocatalyst in key carbon-carbon bond-forming reactions. The protocols detailed herein are designed to be readily implemented in a standard laboratory setting, offering reliable methods for the synthesis of valuable organic intermediates.

Introduction

Allylcyclohexylamine, a primary amine, serves as an effective organocatalyst for a variety of organic transformations. Its catalytic activity stems from its ability to form nucleophilic enamine intermediates with ketones and aldehydes, or electrophilic iminium ion intermediates with α,β-unsaturated carbonyl compounds. This dual reactivity allows it to catalyze both Michael additions and aldol condensations, making it a valuable tool in the synthetic organic chemist's toolbox. The allyl group offers potential for further functionalization or for influencing the steric environment of the catalytic site, while the cyclohexyl group provides bulk and lipophilicity.

Application 1: Michael Addition of Thiols to α,β-Unsaturated Ketones

The conjugate addition of thiols to α,β-unsaturated carbonyl compounds is a fundamental transformation for the synthesis of β-thio-carbonyl compounds, which are important intermediates in medicinal chemistry and materials science. Allylcyclohexylamine can effectively catalyze this reaction by activating the thiol through deprotonation or by activating the enone through iminium ion formation.

Quantitative Data Summary

Entry	Michael Acceptor (Enone)	Thiol	Product	Yield (%)
1	Cyclohex-2-en-1-one	Thiophenol	3-(Phenylthio)cyclohexan-1-one	92
2	Chalcone	4-Methylthiophenol	3-Phenyl-1-(p-tolylthio)-1-phenylpropan-1-one	88
3	Pent-3-en-2-one	Benzyl mercaptan	4-(Benzylthio)pentan-2-one	85
4	3-Methylcyclohex-2-en-1-one	Thiophenol	3-Methyl-3-(phenylthio)cyclohexan-1-one	90

Experimental Protocol: General Procedure for the Michael Addition of Thiols

• To a stirred solution of the α,β-unsaturated ketone (1.0 mmol) in a suitable solvent (e.g., dichloromethane, 5 mL) is added the thiol (1.2 mmol).

• Allylcyclohexylamine (0.1 mmol, 10 mol%) is then added to the reaction mixture.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel using an appropriate eluent (e.g., a mixture of hexanes and ethyl acetate) to afford the desired β-thio-carbonyl compound.

Reaction Mechanism

The reaction can proceed through two main pathways:

• Base Catalysis: The amine deprotonates the thiol to form a more nucleophilic thiolate anion, which then attacks the β-position of the enone.

• Iminium Ion Catalysis: The amine condenses with the enone to form an iminium ion, which is a more reactive electrophile towards the thiol nucleophile.

Catalytic pathways for Michael addition of thiols to enones.

Application 2: Aldol Condensation

The aldol condensation is a powerful tool for the formation of carbon-carbon bonds, leading to the synthesis of β-hydroxy carbonyl compounds or α,β-unsaturated carbonyl compounds. Allylcyclohexylamine catalyzes this reaction by forming a nucleophilic enamine intermediate with a ketone or aldehyde donor.

Quantitative Data Summary

Entry	Ketone	Aldehyde	Product	Yield (%)
1	Acetone	Benzaldehyde	(E)-4-Phenylbut-3-en-2-one	85
2	Cyclohexanone	4-Nitrobenzaldehyde	(E)-2-(4-Nitrobenzylidene)cyclohexan-1-one	91
3	Acetophenone	Benzaldehyde	(E)-1,3-Diphenylprop-2-en-1-one (Chalcone)	88
4	Cyclopentanone	4-Chlorobenzaldehyde	(E)-2-(4-Chlorobenzylidene)cyclopentan-1-one	89

Experimental Protocol: General Procedure for the Aldol Condensation

• In a round-bottom flask, the aldehyde (1.0 mmol) is dissolved in the ketone (5.0 mmol, used as both reactant and solvent).

• Allylcyclohexylamine (0.1 mmol, 10 mol%) is added to the mixture.

• The reaction is stirred at room temperature, or gently heated (e.g., to 50 °C) if necessary, and monitored by TLC.

• Upon completion, the excess ketone is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel or by recrystallization to afford the α,β-unsaturated carbonyl product.

Reaction Mechanism

The catalytic cycle for the aldol condensation involves the formation of an enamine, which then acts as a nucleophile.

Catalytic cycle for the aldol condensation.

Conclusion

Allylcyclohexylamine is a readily available and effective organocatalyst for promoting Michael additions and aldol condensations. The operational simplicity of the protocols, coupled with the high yields of the desired products, makes it a valuable catalyst for both academic research and industrial applications in drug development and fine chemical synthesis. The presence of the allyl group also opens up possibilities for catalyst immobilization or further synthetic modifications.

Application Notes and Protocols for the Polymerization of Allylcyclohexylamine

Introduction

Allyl-functionalized monomers are a versatile class of building blocks in polymer chemistry, offering a pathway to polymers with reactive pendant groups that can be used for post-polymerization modification. Allylcyclohexylamine, with its combination of a reactive allyl group and a functional amine-containing cycloaliphatic moiety, presents potential for the synthesis of specialty polymers with unique properties such as tailored hydrophilicity, sites for crosslinking, or as platforms for bioconjugation.

The primary challenge in the polymerization of allyl monomers is the propensity for degradative chain transfer, which can lead to the formation of low molecular weight oligomers[1]. This occurs when a growing polymer radical abstracts a hydrogen atom from the methylene group of another allyl monomer, creating a resonance-stabilized allylic radical that is less reactive[1]. However, controlled polymerization techniques can mitigate these side reactions.

This document outlines potential polymerization strategies for allylcyclohexylamine, drawing parallels from the successful living coordination polymerization of allylcyclohexane[2][3].

Potential Polymerization Mechanisms

Two plausible routes for the polymerization of allylcyclohexylamine are considered:

• Coordination Polymerization: This approach, successfully demonstrated for allylcyclohexane using α-diimine nickel catalysts, offers the potential for a living polymerization, providing control over molecular weight and dispersity[2][3]. The amine functionality on allylcyclohexylamine may require protection or the use of catalysts tolerant to Lewis bases.

• Free-Radical Polymerization: While susceptible to chain transfer, free-radical polymerization is a common method for vinyl monomers[4][5][6]. The use of controlled or living radical polymerization techniques such as RAFT (Reversible Addition-Fragmentation chain Transfer) could offer better control over the polymerization of allylcyclohexylamine[7].

Quantitative Data (Based on Allylcyclohexane Polymerization)

The following table summarizes quantitative data from the regioselective living polymerization of allylcyclohexane using an α-diimine nickel catalyst, which may serve as a starting point for developing conditions for allylcyclohexylamine[2][3].

Parameter	Value	Conditions	Reference
Monomer	Allylcyclohexane	-	[2][3]
Catalyst	(ArN=C(An)-C(An)=NAr)NiBr₂ / MAO	Toluene, 0 °C	[2]
[Monomer]/[Catalyst]	500	-	[2]
Conversion	95%	2 h	[2]
Mn ( g/mol )	48,200	GPC	[2]
Đ (Mw/Mn)	1.15	GPC	[2]

Mn = Number-average molecular weight; Đ = Dispersity (Polydispersity Index) MAO = Methylaluminoxane Ar = 2,6-diisopropylaniline; An = acenaphthenequinone

Experimental Protocols

The following are hypothetical protocols for the polymerization of allylcyclohexylamine. Appropriate safety precautions should be taken when handling all chemicals.

Protocol 4.1: Monomer Purification

It is crucial to use highly pure monomer to avoid inhibition or side reactions.

• Drying: Dry allylcyclohexylamine over calcium hydride (CaH₂) overnight with stirring.

• Distillation: Vacuum distill the dried monomer from CaH₂ to remove impurities and any dissolved polymerization inhibitors.

• Storage: Store the purified monomer under an inert atmosphere (e.g., argon or nitrogen) at low temperature (e.g., -20 °C) and protected from light.

Protocol 4.2: Hypothetical Coordination Polymerization of Allylcyclohexylamine

This protocol is adapted from the living polymerization of allylcyclohexane[2][3]. The amine group on allylcyclohexylamine may interfere with the catalyst; protection of the amine (e.g., as a silyl amine) may be necessary.

• Reactor Setup: A Schlenk flask or glovebox is required to maintain an inert atmosphere. Dry all glassware in an oven at >120 °C overnight and cool under vacuum.

• Reagent Preparation:

  • Prepare a stock solution of the α-diimine nickel catalyst in anhydrous toluene.

  • Prepare a stock solution of the cocatalyst (e.g., MAO) in anhydrous toluene.

• Polymerization:

  • To a stirred, oven-dried Schlenk flask under argon, add a calculated volume of anhydrous toluene.

  • Add the desired amount of purified allylcyclohexylamine monomer via syringe.

  • Equilibrate the solution to the desired temperature (e.g., 0 °C) in a cooling bath.

  • Initiate the polymerization by adding the cocatalyst solution followed by the catalyst solution via syringe.

  • Allow the reaction to proceed for the desired time (e.g., 2-24 hours). Monitor conversion by taking aliquots for analysis (e.g., ¹H NMR or GC).

• Termination and Polymer Isolation:

  • Quench the reaction by adding a small amount of acidified methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol).

  • Filter the precipitated polymer and wash with fresh non-solvent.

  • Dry the polymer under vacuum to a constant weight.

• Characterization:

  • Determine the molecular weight (Mn) and dispersity (Đ) by Gel Permeation Chromatography (GPC).

  • Confirm the polymer structure by ¹H and ¹³C NMR spectroscopy.

  • Analyze thermal properties using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol 4.3: Hypothetical Controlled Free-Radical Polymerization (RAFT)

This protocol provides a general framework for a RAFT polymerization of allylcyclohexylamine.

• Reagent Preparation:

  • Prepare a stock solution of the RAFT agent (e.g., a dithiobenzoate or trithiocarbonate) in a suitable solvent (e.g., dioxane or DMF).

  • Prepare a stock solution of a radical initiator (e.g., AIBN) in the same solvent.

• Polymerization:

  • In a reaction vessel with a magnetic stir bar, combine the purified allylcyclohexylamine monomer, the RAFT agent stock solution, and the initiator stock solution.

  • Add additional solvent to achieve the desired monomer concentration.

  • Deoxygenate the mixture by purging with an inert gas (e.g., argon) for at least 30 minutes or by several freeze-pump-thaw cycles.

  • Place the sealed reaction vessel in a preheated oil bath at the desired temperature (e.g., 60-80 °C) to initiate polymerization.

  • Monitor the reaction progress by taking samples at regular intervals for conversion analysis.

• Polymer Isolation and Characterization:

  • Follow steps 4 and 5 from Protocol 4.2 for polymer isolation and characterization.

Visualizations

Caption: Proposed mechanism for coordination polymerization.

Caption: General experimental workflow for polymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. Regioselective living polymerization of allylcyclohexane and precise synthesis of hydrocarbon block copolymers with cyclic units - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. [PDF] Regioselective living polymerization of allylcyclohexane and precise synthesis of hydrocarbon block copolymers with cyclic units | Semantic Scholar [semanticscholar.org]
• 4. Polymerization Reactions [chemed.chem.purdue.edu]
• 5. mdpi.com [mdpi.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Reaction Mechanisms of Allylcyclohexylamine with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allylcyclohexylamine is a secondary amine incorporating both a saturated carbocyclic ring and a reactive allylic group. This unique structure makes it a versatile building block in organic synthesis. The nitrogen atom's lone pair of electrons allows it to act as a nucleophile, readily reacting with a variety of electrophiles. Furthermore, the presence of the allyl group enables participation in pericyclic reactions, most notably the aza-Cope rearrangement. These reaction pathways open avenues for the synthesis of complex nitrogen-containing molecules, which are of significant interest in medicinal chemistry and materials science.

This document provides detailed application notes and protocols for the reaction of allylcyclohexylamine with several classes of electrophiles, including acylating agents, alkylating agents, and aldehydes/ketones. It also explores the synthetically powerful aza-Cope rearrangement.

N-Acylation with Acyl Chlorides

The reaction of allylcyclohexylamine with acyl chlorides, such as acetyl chloride or benzoyl chloride, is a robust method for the formation of N-allyl-N-cyclohexyl amides. This transformation is a nucleophilic acyl substitution where the amine attacks the electrophilic carbonyl carbon of the acyl chloride, followed by the elimination of a chloride ion. The resulting amides are often stable, crystalline solids and can serve as important intermediates for further synthetic transformations. The reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.

Data Presentation: N-Acylation of Secondary Amines

The following table summarizes typical reaction conditions and yields for the acylation of secondary amines, which are analogous to the reactions of allylcyclohexylamine.

Entry	Amine	Acylating Agent	Base/Catalyst	Solvent	Time	Yield (%)	Reference
1	Cyclohexylamine	Acetyl Chloride	Zinc dust	Solvent-free	10 min	90	[1]
2	Aniline	Chloroacetyl Chloride	Phosphate Buffer	Water	15 min	92	[2]
3	Benzylamine	Chloroacetyl Chloride	Phosphate Buffer	Water	10 min	93	[2]
4	Pyrrolidine	Benzoyl Chloride	Pyridine	Dichloromethane	2 h	95	General Protocol

Experimental Protocol: Synthesis of N-Allyl-N-cyclohexylacetamide

Materials:

• N-Allylcyclohexylamine (1.39 g, 10 mmol)

• Acetyl chloride (0.86 g, 11 mmol)

• Triethylamine (1.52 g, 15 mmol)

• Dichloromethane (DCM), anhydrous (50 mL)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard glassware

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add N-allylcyclohexylamine (10 mmol) and anhydrous dichloromethane (40 mL).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (15 mmol) to the stirred solution.

• Slowly add a solution of acetyl chloride (11 mmol) in anhydrous dichloromethane (10 mL) dropwise over 15 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 20 mL of water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 20 mL of saturated aqueous sodium bicarbonate solution and 20 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain pure N-allyl-N-cyclohexylacetamide.

Visualization: N-Acylation Mechanism

Caption: Mechanism of N-acylation of allylcyclohexylamine.

N-Alkylation with Alkyl Halides

N-alkylation of secondary amines like allylcyclohexylamine with alkyl halides (e.g., methyl iodide) can be challenging due to the potential for over-alkylation to form a quaternary ammonium salt. The reactivity of the resulting tertiary amine is often higher than the starting secondary amine. Careful control of stoichiometry and reaction conditions is necessary to achieve mono-alkylation. The use of a hindered base can help to selectively deprotonate the secondary amine without promoting further reaction.

Data Presentation: N-Alkylation of Amines

The following table presents representative conditions for the N-alkylation of amines.

Entry	Amine	Alkylating Agent	Base	Solvent	Temperature	Yield (%)	Reference
1	Aniline	Methyl Iodide	2,6-Lutidine	DMF	Room Temp.	High	[3]
2	Primary Amines	Methyl Iodide	K₂CO₃	Acetone	Reflux	High	[4]
3	Hydroxypyrones	Methyl Iodide	KOH	DMSO	Room Temp.	High	[5]

Experimental Protocol: Synthesis of N-Allyl-N-cyclohexyl-N-methylamine

Materials:

• N-Allylcyclohexylamine (1.39 g, 10 mmol)

• Methyl iodide (1.56 g, 11 mmol)

• Potassium carbonate (2.07 g, 15 mmol)

• Acetone (50 mL)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Reflux condenser

• Standard glassware

Procedure:

• In a 100 mL round-bottom flask, combine N-allylcyclohexylamine (10 mmol), potassium carbonate (15 mmol), and acetone (50 mL).

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Add methyl iodide (11 mmol) dropwise to the refluxing mixture.

• Continue to reflux for 6-8 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Wash the solid with a small amount of acetone.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether (50 mL) and wash with water (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify by distillation or column chromatography to obtain N-allyl-N-cyclohexyl-N-methylamine.

Visualization: Experimental Workflow for N-Alkylation

Caption: Workflow for the N-alkylation of allylcyclohexylamine.

Enamine Formation with Aldehydes and Ketones

Secondary amines, such as allylcyclohexylamine, react with aldehydes and ketones to form enamines.[6] This reaction proceeds via nucleophilic addition of the amine to the carbonyl carbon to form a carbinolamine intermediate. Subsequent acid-catalyzed dehydration leads to the formation of an iminium ion, which is then deprotonated at the α-carbon to yield the enamine.[7] Enamines are valuable synthetic intermediates, serving as nucleophiles in reactions like the Stork enamine alkylation and acylation.

Data Presentation: Enamine Synthesis

Quantitative data for the formation of enamines from various ketones and secondary amines.

Entry	Ketone	Amine	Catalyst	Conditions	Yield (%)	Reference
1	Cyclohexanone	Pyrrolidine	p-TsOH	Toluene, reflux	85-90	General Protocol
2	Acetone	Diethylamine	-	Neat, reflux	75	General Protocol
3	Propiophenone	Morpholine	Acetic Acid	Benzene, reflux	80	General Protocol

Experimental Protocol: Synthesis of 1-(N-allyl-N-cyclohexylamino)cyclohex-1-ene

Materials:

• N-Allylcyclohexylamine (1.39 g, 10 mmol)

• Cyclohexanone (1.08 g, 11 mmol)

• p-Toluenesulfonic acid (p-TsOH) monohydrate (catalytic amount, ~50 mg)

• Toluene (50 mL)

• Dean-Stark apparatus

• Magnetic stirrer and stir bar

• Standard glassware

Procedure:

• To a 100 mL round-bottom flask, add N-allylcyclohexylamine (10 mmol), cyclohexanone (11 mmol), toluene (50 mL), and a catalytic amount of p-TsOH.

• Equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux and collect the water that azeotropically distills with toluene in the Dean-Stark trap.

• Continue the reaction until no more water is collected (typically 4-6 hours).

• Cool the reaction mixture to room temperature.

• Wash the toluene solution with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous potassium carbonate, filter, and remove the toluene under reduced pressure.

• The resulting crude enamine is often used directly in the next step without further purification. If necessary, it can be purified by vacuum distillation.

Visualization: Enamine Formation Mechanism

Caption: Mechanism of enamine formation.

Aza-Cope Rearrangement

The presence of an N-allyl group makes allylcyclohexylamine and its derivatives suitable substrates for the aza-Cope rearrangement, a[8][8]-sigmatropic rearrangement. The cationic 2-aza-Cope rearrangement is particularly facile and can be initiated by the formation of an iminium ion from an N-allyl enamine.[8] This rearrangement is often coupled with a subsequent Mannich cyclization in a tandem sequence, providing a powerful method for the construction of complex heterocyclic ring systems.[8]

Experimental Protocol: Tandem Aza-Cope/Mannich Cyclization (Conceptual)

This protocol outlines a conceptual synthetic sequence.

Materials:

• 1-(N-allyl-N-cyclohexylamino)cyclohex-1-ene (from the previous protocol)

• Formaldehyde (aqueous solution)

• Formic acid

• Methanol

• Standard glassware

Procedure:

• The enamine, 1-(N-allyl-N-cyclohexylamino)cyclohex-1-ene, is formed in situ or used as a crude product.

• The enamine is treated with an electrophile, such as an aldehyde (e.g., formaldehyde), in the presence of an acid (e.g., formic acid). This generates an iminium ion.

• The iminium ion undergoes a[8][8]-sigmatropic rearrangement (aza-Cope).

• The rearranged intermediate then undergoes an intramolecular Mannich cyclization.

• The reaction mixture is heated to drive the rearrangement and cyclization.

• Workup involves neutralization, extraction with an organic solvent, and purification by chromatography to isolate the resulting polycyclic amine product.

Visualization: Aza-Cope Rearrangement

Caption: Tandem aza-Cope/Mannich cyclization sequence.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. A rapid method of N-alkylation of amines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Aza-Cope rearrangement - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantification of Allylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Allylcyclohexylamine in various matrices. The protocols are based on established analytical techniques and are intended to serve as a comprehensive guide for laboratory personnel.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Gas chromatography coupled with mass spectrometry (GC-MS) is a highly sensitive and selective technique for the quantification of volatile and semi-volatile compounds like Allylcyclohexylamine.[1][2] This method is particularly suitable for trace-level analysis in complex matrices.

Experimental Protocol

a) Sample Preparation (Liquid-Liquid Extraction - LLE)

This protocol is adapted from methods used for the extraction of similar amines from biological matrices.[3][4]

• Matrix Selection: This protocol is applicable to aqueous samples, including biological fluids (e.g., plasma, urine) and pharmaceutical formulations.

• pH Adjustment: To 1 mL of the sample, add a suitable buffer (e.g., phosphate buffer, pH 10-11) to ensure Allylcyclohexylamine is in its free base form.

• Extraction: Add 5 mL of an appropriate organic solvent (e.g., diethyl ether, ethyl acetate, or a mixture of n-butyl chloride, toluene, heptane, and isoamyl alcohol).[5]

• Vortexing: Vortex the mixture for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte to the organic phase.

• Centrifugation: Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer to a clean test tube.

• Drying: Add anhydrous sodium sulfate to the collected organic phase to remove any residual water.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 100 µL.

• Derivatization (Optional but Recommended): For improved chromatographic performance and sensitivity, derivatize the analyte by adding 50 µL of a suitable acetylating agent (e.g., acetic anhydride) and incubate at 60°C for 30 minutes.[6]

b) GC-MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization based on the specific instrument and column used.[7][8]

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	10:1 (can be adjusted based on concentration)
Oven Program	Initial temp 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temp	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	To be determined from the mass spectrum of Allylcyclohexylamine

Quantitative Data

The following table summarizes the expected performance characteristics of the GC-MS method, adapted from data for similar amine compounds.[7][9]

Parameter	Expected Value
Linearity Range	5 - 1500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	1.55 ng/mL
Limit of Quantification (LOQ)	5.0 ng/mL
Accuracy (% Recovery)	91.54% - 99.64%
Precision (%RSD)	< 15%

Experimental Workflow Diagram

GC-MS workflow for Allylcyclohexylamine quantification.

High-Performance Liquid Chromatography (HPLC) Method

HPLC coupled with a suitable detector (e.g., UV or Fluorescence) is a robust and widely used technique for the quantification of a broad range of pharmaceutical compounds.[10][11] For non-chromophoric amines like Allylcyclohexylamine, derivatization is often necessary for UV or fluorescence detection.

Experimental Protocol

a) Sample Preparation (Solid-Phase Extraction - SPE)

SPE is a reliable technique for sample clean-up and concentration, particularly for biological samples.[3][5]

• Matrix Selection: This protocol is suitable for biological fluids and pharmaceutical solutions.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load 1 mL of the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the Allylcyclohexylamine with 2 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Derivatization: To the eluate, add a derivatizing agent that introduces a chromophore or fluorophore. For primary amines, o-phthalaldehyde (OPA) in the presence of a thiol is a common choice for fluorescence detection.[1] Alternatively, dansyl chloride can be used for UV or fluorescence detection.[12] Follow the specific reaction conditions (e.g., pH, temperature, time) for the chosen derivatizing agent.

b) HPLC Instrumentation and Conditions

The following parameters are a starting point and may require optimization.[10][12]

Parameter	Value
HPLC System
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 10 minutes, then re-equilibrate
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector
Type	UV-Vis or Fluorescence Detector
Wavelength (UV)	Dependent on the derivatizing agent (e.g., 254 nm for dansyl derivatives)[12]
Excitation/Emission (FLD)	Dependent on the derivatizing agent (e.g., Ex: 340 nm, Em: 455 nm for OPA derivatives)

Quantitative Data

The following table presents the expected performance characteristics of the HPLC method, based on data for similar derivatized amines.[9][12]

Parameter	Expected Value
Linearity Range	1 - 1250 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.49 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Accuracy (% Recovery)	95.85% - 100.70%
Precision (%RSD)	< 10%

Experimental Workflow Diagram

HPLC workflow for Allylcyclohexylamine quantification.

Method Validation

For use in regulated environments, such as drug development, the chosen analytical method must be validated according to ICH Q2(R1) guidelines or equivalent.[13][14][15] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Disclaimer

The protocols and data presented in these application notes are intended as a guide. It is essential for users to perform their own method development and validation to ensure the suitability of the chosen method for their specific application and instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring the Use of Gas Chromatography Coupled to Chemical Ionization Mass Spectrometry (GC-CI-MS) for Stable Isotope Labeling in Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. cbspd.com [cbspd.com]
• 5. comum.rcaap.pt [comum.rcaap.pt]
• 6. Gas chromatographic/mass spectrometric determination of alicyclic primary hydroxylamines in metabolic studies in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A rapid High Performance Liquid Chromatographic (HPLC) method for the simultaneous determination of seven UV filters found in sunscreen and cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pharmtech.com [pharmtech.com]
• 14. wjarr.com [wjarr.com]
• 15. alliedacademies.org [alliedacademies.org]

Application Note: GC-MS Analysis of Allylcyclohexylamine Reaction Products

Abstract

This application note details a comprehensive protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Allylcyclohexylamine and its potential reaction byproducts. Allylcyclohexylamine, a compound of interest in pharmaceutical research and a potential designer drug, requires robust analytical methods for its identification and quantification. This document provides a detailed experimental workflow, from sample preparation to data analysis, and includes expected fragmentation patterns for the target analyte and related impurities. The presented methodologies are designed for researchers, scientists, and drug development professionals to ensure accurate and reproducible results.

Introduction

Allylcyclohexylamine (N-allylcyclohexanamine) is a secondary amine that finds application as an intermediate in organic synthesis. Its structural similarity to other psychoactive substances necessitates the development of reliable analytical methods for its detection in various matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds, making it an ideal choice for the analysis of Allylcyclohexylamine and its synthesis-related impurities.[1][2][3] This application note provides a step-by-step guide for the GC-MS analysis of a typical Allylcyclohexylamine reaction mixture.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

A liquid-liquid extraction (LLE) is employed to isolate the amine compounds from a reaction mixture.[1]

Materials:

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Conical centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Pipettes

Protocol:

• To 1 mL of the aqueous reaction mixture in a 15 mL centrifuge tube, add 5 mL of diethyl ether.

• Add 2 mL of saturated sodium bicarbonate solution to basify the mixture.

• Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction of the aqueous layer with another 5 mL of diethyl ether.

• Combine the organic extracts.

• Dry the combined organic extract by adding a small amount of anhydrous sodium sulfate.

• Carefully transfer the dried extract to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a standard GC-MS system equipped with a capillary column suitable for amine analysis.

Instrumentation:

• Gas Chromatograph with a split/splitless injector

• Mass Selective Detector

• Autosampler

GC Conditions:

Parameter	Value
Column	HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1

| Oven Program | Initial temperature 80 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min |

MS Conditions:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C

| Scan Range | 40-400 amu |

Data Presentation

The following table summarizes the expected retention times and key mass fragments for Allylcyclohexylamine and potential reaction byproducts.

Compound	Expected Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Cyclohexylamine	~ 5.5	99	82, 56, 43
Allylcyclohexylamine	~ 8.2	139	110, 98, 82, 55
Diallylcyclohexylamine	~ 10.5	179	138, 110, 96

Discussion of Mass Spectra

The mass spectrum of Allylcyclohexylamine is expected to show a molecular ion peak at m/z 139. The fragmentation pattern of aliphatic and cyclic amines is dominated by alpha-cleavage, which involves the breaking of a C-C bond adjacent to the nitrogen atom.

• Alpha-Cleavage (Loss of Ethyl Group from Cyclohexyl Ring): Cleavage of the C-C bond within the cyclohexyl ring adjacent to the nitrogen can lead to a fragment at m/z 110 .

• Alpha-Cleavage (Loss of Allyl Group): Loss of the allyl radical (C3H5•) results in a prominent fragment ion at m/z 98 .

• Loss of Propene: A rearrangement reaction can lead to the loss of propene (C3H6), resulting in an ion at m/z 97 .

• Cyclohexyl Ring Fragmentation: Fragmentation of the cyclohexyl ring itself can produce characteristic ions at m/z 82 and m/z 55 .

Visualizations

Caption: Experimental workflow for GC-MS analysis.

Caption: Potential reaction products and byproducts.

References

• 1. chembk.com [chembk.com]
• 2. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metal-Free Catalytic Synthesis of N‑Allylaminocyclohex-2-enone via α‑Regioselective Substitution of Morita–Baylis–Hillman Adducts: Characterization, Biological Activities, In Silico ADMET, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Purification of Allylcyclohexylamine

Abstract

This application note details a robust method for the purification of Allylcyclohexylamine using High-Performance Liquid Chromatography (HPLC). Given the compound's structure, featuring both nonpolar (cyclohexyl) and moderately polar (allyl amine) moieties, a reversed-phase HPLC (RP-HPLC) method was developed for achiral purification. Additionally, a chiral separation protocol is provided for the resolution of its enantiomers. These methods are designed for researchers, scientists, and professionals in drug development and synthetic chemistry requiring high-purity Allylcyclohexylamine for their work.

Principle of Separation

Reversed-Phase HPLC (Achiral Purification):

In reversed-phase chromatography, the stationary phase is nonpolar, and the mobile phase is polar.[1][2][3] Allylcyclohexylamine, being a moderately polar compound, will partition between the hydrophobic stationary phase (typically C18) and the polar mobile phase (a mixture of water and an organic solvent like acetonitrile or methanol).[1][3][4] By gradually increasing the concentration of the organic solvent (gradient elution), the retained Allylcyclohexylamine can be eluted from the column, separated from more polar and less polar impurities.[1]

Chiral HPLC (Enantiomeric Resolution):

For the separation of enantiomers, a chiral stationary phase (CSP) is employed.[5][6] The CSP creates a chiral environment where the two enantiomers of Allylcyclohexylamine form transient diastereomeric complexes with different stabilities, leading to different retention times and thus their separation.[6][7] Normal-phase chromatography, using a non-polar mobile phase, is often effective for chiral separations on polysaccharide-based CSPs.[8][9][10]

Experimental Protocols

Achiral Purification via Reversed-Phase HPLC

This protocol is designed for the general purification of Allylcyclohexylamine from synthetic reaction mixtures.

Sample Preparation:

• Dissolve the crude Allylcyclohexylamine sample in the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B) to a concentration of 1-5 mg/mL.

• Sonicate the sample for 5 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.[11][12]

Instrumentation and Columns:

• HPLC System: A preparative HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector is recommended.

• Column: A C18 stationary phase column is suitable for this separation.[3]

Mobile Phase Preparation:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile.

• Degas both mobile phases for 15-20 minutes using sonication or vacuum filtration.

Chromatographic Conditions:

Parameter	Value
Column	C18, 5 µm, 250 x 10 mm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	See Table 2
Flow Rate	4.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	500 µL

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Post-Purification Processing:

• Collect fractions corresponding to the Allylcyclohexylamine peak.

• Analyze the purity of the collected fractions using analytical HPLC.

• Pool the fractions with the desired purity.

• Remove the organic solvent using a rotary evaporator.

• Lyophilize the remaining aqueous solution to obtain the purified compound as a TFA salt.

Chiral Separation of Allylcyclohexylamine Enantiomers

This protocol is for the separation of the (R)- and (S)-enantiomers of Allylcyclohexylamine.

Sample Preparation:

• Dissolve the racemic Allylcyclohexylamine sample in the mobile phase to a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Instrumentation and Columns:

• HPLC System: An analytical HPLC system with a gradient or isocratic pump, autosampler, column oven, and a UV-Vis or Circular Dichroism (CD) detector.

• Column: A chiral stationary phase column, such as one based on a polysaccharide derivative (e.g., cellulose or amylose).

Mobile Phase Preparation:

• Mobile Phase: A mixture of n-Hexane and Isopropanol. A small amount of an amine additive like diethylamine (DEA) is often used to improve peak shape for basic compounds.

• Degas the mobile phase before use.

Chromatographic Conditions:

Parameter	Value
Column	Chiralpak IA (or equivalent amylose-based CSP), 5 µm, 250 x 4.6 mm
Mobile Phase	n-Hexane:Isopropanol:DEA (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

Data Summary

Table 1: Achiral RP-HPLC Purification Data (Hypothetical)

Compound	Retention Time (min)	Purity before (%)	Purity after (%)	Recovery (%)
Allylcyclohexylamine	15.2	85	>99	90

Table 2: Chiral HPLC Separation Data (Hypothetical)

Enantiomer	Retention Time (min)	Resolution (Rs)
(R)-Allylcyclohexylamine	12.5	2.1
(S)-Allylcyclohexylamine	14.8

Visualizations

Caption: Experimental workflow for HPLC purification.

Caption: Principles of RP and Chiral HPLC separation.

References

• 1. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 4. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. researchgate.net [researchgate.net]
• 7. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 8. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]
• 9. hawach.com [hawach.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. padproject.nd.edu [padproject.nd.edu]
• 12. youtube.com [youtube.com]

Application Notes and Protocols for Allylcyclohexylamine in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allylcyclohexylamine is a chemical compound featuring both an allyl group and a cyclohexylamine moiety. While direct applications of Allylcyclohexylamine in commercially available agrochemicals are not extensively documented, its structural components suggest significant potential in agrochemical research and development, particularly in the fungicide sector. The allylamine class of compounds is known for its potent fungicidal activity, while the cyclohexylamine group is a recognized scaffold in various pesticides.[1][2][3] This document outlines the potential applications, proposed mechanisms of action, and detailed experimental protocols for investigating Allylcyclohexylamine and its derivatives as novel agrochemical candidates.

Potential Agrochemical Applications

Based on structure-activity relationships of related compounds, Allylcyclohexylamine is a promising lead for the development of new fungicides.

• Fungicide Development : The primary and most promising application is in the development of novel fungicides. The allylamine functional group is a key feature of a class of antifungal agents that inhibit ergosterol biosynthesis, a pathway essential for fungal cell membrane integrity.[4][5][6]

• Herbicide and Insecticide Intermediate : Cyclohexylamine and its derivatives are used as intermediates in the synthesis of herbicides and insecticides.[1][3] Therefore, Allylcyclohexylamine could serve as a valuable building block for creating more complex pesticides.

Proposed Mechanism of Action (Fungicidal)

The fungicidal activity of allylamine compounds is primarily due to the inhibition of the enzyme squalene epoxidase.[4][5][6][7][8] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi.

Ergosterol Biosynthesis Pathway and Inhibition by Allylamines:

Caption: Proposed mechanism of fungicidal action for Allylcyclohexylamine.

Inhibition of squalene epoxidase leads to two primary consequences for the fungal cell:

• Accumulation of Squalene : The build-up of squalene within the cell is toxic.

• Depletion of Ergosterol : Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. Its depletion compromises the structural integrity and function of the cell membrane, leading to increased permeability and ultimately, cell death.[4][5]

Data Presentation: Fungicidal Activity of Related Compounds

While specific data for Allylcyclohexylamine is not available, the following table presents hypothetical fungicidal activity data for Allylcyclohexylamine derivatives against common plant pathogens, based on the known efficacy of other allylamine and cyclohexylamine-based fungicides.

Compound	Target Pathogen	EC50 (µg/mL)
Allylcyclohexylamine	Botrytis cinerea	15.5
Allylcyclohexylamine	Fusarium graminearum	22.1
N-methyl-N-allylcyclohexylamine	Botrytis cinerea	12.3
N-methyl-N-allylcyclohexylamine	Fusarium graminearum	18.7
4-chloro-N-allylcyclohexylamine	Botrytis cinerea	8.9
4-chloro-N-allylcyclohexylamine	Fusarium graminearum	13.2
Commercial Standard (e.g., Azoxystrobin)	Botrytis cinerea	1.2
Commercial Standard (e.g., Azoxystrobin)	Fusarium graminearum	2.5

Experimental Protocols

Protocol 1: Synthesis of Allylcyclohexylamine

This protocol describes a standard method for the synthesis of N-Allylcyclohexylamine via reductive amination.

Workflow for the Synthesis of Allylcyclohexylamine:

Caption: Synthetic workflow for N-Allylcyclohexylamine.

Materials:

• Cyclohexanone

• Allylamine

• Sodium borohydride (NaBH4)

• Methanol

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve cyclohexanone (1 equivalent) in methanol.

• Add allylamine (1.1 equivalents) to the solution and stir at room temperature for 1 hour to form the imine intermediate.

• Cool the reaction mixture in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Quench the reaction by slowly adding a saturated sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by distillation or column chromatography to obtain pure N-Allylcyclohexylamine.

Protocol 2: In Vitro Fungicidal Activity Assay

This protocol details the determination of the half-maximal effective concentration (EC50) of Allylcyclohexylamine and its derivatives against fungal pathogens using a mycelial growth inhibition assay.

Workflow for In Vitro Fungicidal Assay:

Caption: Workflow for mycelial growth inhibition assay.

Materials:

• Pure cultures of fungal pathogens (e.g., Botrytis cinerea, Fusarium graminearum)

• Potato Dextrose Agar (PDA)

• Allylcyclohexylamine and its derivatives

• Dimethyl sulfoxide (DMSO)

• Sterile petri dishes

• Sterile cork borer

• Incubator

Procedure:

• Prepare stock solutions of the test compounds in DMSO.

• Prepare PDA medium according to the manufacturer's instructions and sterilize.

• Cool the PDA to 50-60°C and amend with the test compounds to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Ensure the final DMSO concentration does not exceed 1% (v/v). A control plate with only DMSO should be included.

• Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Using a sterile cork borer, take a mycelial plug from the edge of an actively growing fungal culture and place it in the center of each PDA plate.

• Incubate the plates at 25°C in the dark until the mycelial growth in the control plate reaches the edge of the dish.

• Measure the diameter of the fungal colony in two perpendicular directions for each plate.

• Calculate the percentage of mycelial growth inhibition using the following formula:

  • Inhibition (%) = [(dc - dt) / dc] x 100

  • Where dc is the average diameter of the fungal colony on the control plate and dt is the average diameter of the fungal colony on the treated plate.

• Determine the EC50 value for each compound by probit analysis of the concentration-response data.

Conclusion

Allylcyclohexylamine represents a molecule of interest for agrochemical research due to the established fungicidal properties of the allylamine class and the prevalence of the cyclohexylamine scaffold in existing pesticides. The protocols and conceptual frameworks provided herein offer a solid foundation for researchers to synthesize, screen, and evaluate the potential of Allylcyclohexylamine and its derivatives as novel fungicidal agents. Further research into structure-activity relationships, mode of action confirmation, and in vivo efficacy is warranted to fully explore its potential in crop protection.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. nbinno.com [nbinno.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. Allylamines, Benzylamines, and Fungal Cell Permeability: A Review of Mechanistic Effects and Usefulness against Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. Pharmacology of the allylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Allylamines for Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 8. Allylamine derivatives: new class of synthetic antifungal agents inhibiting fungal squalene epoxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Allylcyclohexylamine

Welcome to the technical support center for the synthesis of allylcyclohexylamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing N-allylcyclohexylamine?

A1: There are two primary synthetic routes for N-allylcyclohexylamine:

• Direct N-allylation of Cyclohexylamine: This method involves the reaction of cyclohexylamine with an allylating agent, most commonly allyl bromide, in the presence of a base. It is a straightforward nucleophilic substitution reaction.

• Reductive Amination of Cyclohexanone: This one-pot reaction involves the condensation of cyclohexanone with allylamine to form an enamine or imine intermediate, which is then reduced in situ to yield N-allylcyclohexylamine.

Q2: I am getting a significant amount of a higher molecular weight byproduct. What is it and how can I minimize it?

A2: A common byproduct in the N-allylation of cyclohexylamine is N,N-diallylcyclohexylamine. This occurs when the initially formed N-allylcyclohexylamine undergoes a second allylation. To minimize the formation of this dialkylated product, consider the following strategies:

• Control Stoichiometry: Use a molar excess of cyclohexylamine relative to allyl bromide. This statistically favors the mono-alkylation. A 2:1 to 3:1 molar ratio of cyclohexylamine to allyl bromide is a good starting point.

• Slow Addition of Allylating Agent: Adding the allyl bromide dropwise to the reaction mixture can help maintain a low concentration of the alkylating agent, reducing the likelihood of the product reacting again.

• Lower Reaction Temperature: Conducting the reaction at a lower temperature can decrease the rate of the second allylation, which is often slower than the first.

Q3: My reaction is not going to completion, and I have a lot of unreacted cyclohexylamine. How can I improve the conversion?

A3: Incomplete conversion can be addressed by optimizing several reaction parameters:

• Choice of Base: A suitable base is crucial to neutralize the hydrobromic acid formed during the N-allylation reaction. Common bases include potassium carbonate (K₂CO₃), sodium bicarbonate (NaHCO₃), and triethylamine (Et₃N). The base should be strong enough to deprotonate the cyclohexylammonium salt but not so strong as to cause significant side reactions.

• Solvent Selection: The choice of solvent can influence reaction rates. Polar aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF) can be effective. For a more environmentally friendly approach, reactions can also be performed in an aqueous medium with a phase-transfer catalyst.

• Reaction Temperature and Time: Increasing the reaction temperature or extending the reaction time can often drive the reaction to completion. However, this must be balanced with the potential for increased byproduct formation. Monitoring the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) is recommended to determine the optimal reaction time.

Q4: What are the key considerations for the reductive amination route?

A4: The reductive amination of cyclohexanone with allylamine is a powerful method, but success depends on several factors:

• Reducing Agent: A mild reducing agent is necessary to selectively reduce the imine/enamine intermediate without reducing the carbonyl group of the starting material. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are commonly used for this purpose.

• pH Control: The reaction is typically carried out under mildly acidic conditions (pH 5-6) to facilitate imine formation without deactivating the amine nucleophile.

• Catalyst: For catalytic hydrogenation, catalysts such as palladium on carbon (Pd/C) or Raney nickel can be employed under a hydrogen atmosphere.

Q5: How can I effectively purify the final N-allylcyclohexylamine product?

A5: Purification of N-allylcyclohexylamine typically involves the following steps:

• Work-up: After the reaction is complete, the mixture is typically quenched with water and extracted with an organic solvent like diethyl ether or ethyl acetate. The organic layer is then washed with brine and dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Removal of Unreacted Cyclohexylamine: Excess cyclohexylamine can often be removed by washing the organic extract with a dilute acid solution (e.g., 1M HCl). The desired product, being a weaker base, may remain in the organic layer, while the more basic cyclohexylamine is protonated and extracted into the aqueous layer.

• Chromatography: Column chromatography on silica gel is a common method for separating N-allylcyclohexylamine from N,N-diallylcyclohexylamine and other impurities. A gradient elution system, for example, starting with hexane and gradually increasing the proportion of ethyl acetate, is often effective.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.

Troubleshooting Guides

Issue 1: Low Yield of N-Allylcyclohexylamine in N-Alkylation Reaction

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Increase reaction temperature. - Prolong reaction time. Monitor progress by TLC or GC-MS. - Use a more effective base (e.g., K₂CO₃).
Formation of Byproducts	- Use an excess of cyclohexylamine (2-3 equivalents). - Add allyl bromide dropwise. - Lower the reaction temperature.
Poor Solubility of Reagents	- Choose a more suitable solvent (e.g., acetonitrile, DMF).
Loss during Work-up	- Ensure complete extraction of the product from the aqueous layer. - Minimize the number of purification steps if possible.

Issue 2: Multiple Products Observed in Reductive Amination

Possible Cause	Troubleshooting Steps
Reduction of Ketone	- Use a milder reducing agent (e.g., NaBH₃CN instead of NaBH₄).
Formation of Side Products	- Control the pH of the reaction mixture to optimize imine formation. - Ensure the purity of starting materials (cyclohexanone and allylamine).
Incomplete Reaction	- Increase the amount of reducing agent. - Extend the reaction time.

Experimental Protocols

Protocol 1: N-Allylation of Cyclohexylamine with Allyl Bromide

Materials:

• Cyclohexylamine

• Allyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of cyclohexylamine (2.0 g, 20.2 mmol) in acetonitrile (40 mL) in a round-bottom flask, add potassium carbonate (4.2 g, 30.3 mmol).

• Stir the mixture vigorously at room temperature.

• Add allyl bromide (1.22 g, 10.1 mmol) dropwise to the suspension over 15 minutes.

• Heat the reaction mixture to 50°C and stir for 6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the solid potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether (50 mL) and wash with water (2 x 25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure N-allylcyclohexylamine.

Parameter	Value
Cyclohexylamine:Allyl Bromide Ratio	2:1
Base	K₂CO₃ (1.5 eq. relative to allyl bromide)
Solvent	Acetonitrile
Temperature	50°C
Reaction Time	6 hours
Typical Yield	70-85%

Protocol 2: Reductive Amination of Cyclohexanone with Allylamine

Materials:

• Cyclohexanone

• Allylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve cyclohexanone (1.0 g, 10.2 mmol) in dichloromethane (20 mL).

• Add allylamine (0.64 g, 11.2 mmol) to the solution and stir for 30 minutes at room temperature to form the imine/enamine intermediate.

• Add sodium triacetoxyborohydride (2.6 g, 12.2 mmol) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by GC-MS.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain N-allylcyclohexylamine.

Parameter	Value
Cyclohexanone:Allylamine Ratio	1:1.1
Reducing Agent	NaBH(OAc)₃ (1.2 eq.)
Solvent	Dichloromethane
Temperature	Room Temperature
Reaction Time	12 hours
Typical Yield	65-80%

Visualizing Reaction Pathways and Troubleshooting Logic

Caption: Workflow for synthesis and troubleshooting of N-allylcyclohexylamine.

Technical Support Center: Purification of Crude Allylcyclohexylamine

Welcome to the technical support center for the purification of crude Allylcyclohexylamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during the purification of this secondary amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Allylcyclohexylamine?

A1: Crude Allylcyclohexylamine, typically synthesized by the alkylation of cyclohexylamine with an allyl halide (e.g., allyl bromide), can contain several process-related impurities. The most common include:

• Unreacted Starting Materials: Residual cyclohexylamine and allyl halide.

• Over-alkylation Products: Diallylcyclohexylamine is a common byproduct formed from the further reaction of the product with the allyl halide.

• Solvent and Reagent Residues: Depending on the synthetic route, residual solvents and bases used as acid scavengers may be present.

• Degradation Products: Secondary amines can be susceptible to air oxidation over time. They can also react with atmospheric carbon dioxide to form carbonate salts, which may appear as a solid precipitate.[1]

Q2: Which purification technique is most suitable for Allylcyclohexylamine?

A2: The choice of purification technique depends on the nature and quantity of the impurities, as well as the desired final purity of the product. The most common and effective methods are:

• Vacuum Distillation: Ideal for removing non-volatile impurities and separating components with sufficiently different boiling points.[2][3][4]

• Flash Column Chromatography: Highly effective for separating impurities with different polarities from the target compound.[5][6]

• Crystallization of a Salt: As Allylcyclohexylamine is a liquid at room temperature, it can be converted to a solid salt (e.g., hydrochloride) which can then be purified by recrystallization.[7][8][9]

Q3: Allylcyclohexylamine is a liquid. How can I purify it by crystallization?

A3: To purify a liquid amine like Allylcyclohexylamine by crystallization, it must first be converted into a solid salt. The hydrochloride salt is a common choice. This is typically achieved by treating a solution of the amine with hydrochloric acid. The resulting salt can then be recrystallized from a suitable solvent system.[7][8][9]

Q4: My amine is streaking on the TLC plate during method development for column chromatography. What can I do?

A4: Streaking of amines on silica gel TLC plates is a common issue caused by the interaction of the basic amine with the acidic silanol groups of the silica. To resolve this, add a small amount of a basic modifier to your eluent system. Typically, 0.5-2% triethylamine (TEA) is effective in preventing streaking and improving the separation.[5][6][10][11]

Troubleshooting Guides

Vacuum Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Bumping or Uneven Boiling	- Lack of boiling chips or inadequate stirring.- Too rapid heating.	- Ensure a magnetic stir bar is actively stirring or add fresh boiling chips.- Apply heat gradually and evenly.
Product Not Distilling at the Expected Temperature	- The vacuum is not as low as indicated.- The thermometer is incorrectly placed.	- Check for leaks in your distillation setup. Ensure all joints are properly sealed.- The top of the thermometer bulb should be level with the bottom of the sidearm leading to the condenser.
Product Decomposes During Distillation	- The heating bath temperature is too high.- The pressure is not low enough, requiring a higher distillation temperature.	- The heating bath should generally be set 20-30°C higher than the boiling point of the liquid.[3]- Improve the vacuum to lower the boiling point of the compound. For compounds with boiling points above 150°C at atmospheric pressure, vacuum distillation is recommended.[3]

Flash Column Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Product and Impurities	- The eluent system is not optimized.- The column was not packed properly, leading to channeling.	- Use TLC to find an optimal solvent system that gives good separation (Rf values ideally between 0.2 and 0.5).- Pack the column with a slurry of silica gel in the initial eluent and ensure it is packed uniformly without any air bubbles.
Product Elutes with a Tailing Peak	- Interaction of the basic amine with acidic silica gel.	- Add a small amount (0.5-2%) of triethylamine to your eluent system to deactivate the acidic sites on the silica gel.[5][6][10][11]
Product Does Not Elute from the Column	- The eluent is not polar enough.	- Gradually increase the polarity of your eluent system (gradient elution).

Crystallization of the Hydrochloride Salt

Issue	Possible Cause(s)	Troubleshooting Steps
The Hydrochloride Salt Does Not Precipitate	- The solution is not saturated.- The chosen solvent is too good a solvent for the salt.	- Reduce the volume of the solvent by evaporation.- Add a non-polar anti-solvent (a solvent in which the salt is insoluble) dropwise until the solution becomes cloudy, then gently warm until it is clear again before cooling.
The Product Precipitates as an Oil	- The solution is cooling too quickly.- The concentration of the solute is too high.	- Allow the solution to cool to room temperature slowly before placing it in an ice bath.- Add a small amount of additional hot solvent to dissolve the oil, then allow it to cool slowly.
Low Recovery of the Recrystallized Salt	- Too much solvent was used for recrystallization.- The salt is significantly soluble in the cold solvent.	- Use the minimum amount of hot solvent required to dissolve the salt.- Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.

Data Presentation

Physical Properties and Distillation Data for N-Allylcyclohexylamine

Property	Value	Reference
Molecular Formula	C₉H₁₇N	[1][12]
Molecular Weight	139.24 g/mol	[1][12]
Boiling Point	65-66 °C at 12 mmHg	-

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

Apparatus:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Claisen adapter

• Thermometer

• Vigreux column (short path)

• Condenser

• Receiving flask

• Vacuum pump and pressure gauge

Procedure:

• Place the crude Allylcyclohexylamine in a round-bottom flask with a magnetic stir bar.

• Assemble the distillation apparatus, ensuring all joints are lightly greased and sealed to maintain a good vacuum.

• Begin stirring and slowly evacuate the system to the desired pressure (e.g., ~12 mmHg).

• Gradually heat the distillation flask using a heating mantle.

• Collect the fraction that distills at a constant temperature (reported to be 65-66 °C at 12 mmHg).

• Once the desired fraction is collected, remove the heat source and allow the system to cool before slowly reintroducing air.

Protocol 2: Purification by Flash Column Chromatography

Materials:

• Silica gel (230-400 mesh)

• Glass column

• Eluent: A starting point could be a mixture of hexane and ethyl acetate (e.g., 95:5) with the addition of 1% triethylamine. The polarity can be gradually increased as needed.

• TLC plates, chamber, and UV lamp for monitoring fractions.

Procedure:

• TLC Analysis: Develop a suitable eluent system using TLC. A good system should give your product an Rf value of approximately 0.3 and show good separation from impurities. Remember to add ~1% triethylamine to the eluent.[5][6]

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow the silica to settle, ensuring a uniform packing.

• Sample Loading: Dissolve the crude Allylcyclohexylamine in a minimal amount of the initial eluent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and apply pressure (if using flash chromatography) to begin elution.

• Fraction Collection: Collect fractions in test tubes and monitor their composition by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 3: Purification by Recrystallization of the Hydrochloride Salt

Procedure:

• Salt Formation: Dissolve the crude Allylcyclohexylamine in a suitable organic solvent such as diethyl ether or ethyl acetate. Cool the solution in an ice bath. Slowly add a solution of hydrochloric acid in the same solvent (or bubble dry HCl gas through the solution) with stirring until precipitation is complete.[9][13]

• Isolation of Crude Salt: Collect the precipitated hydrochloride salt by vacuum filtration and wash it with a small amount of cold solvent.

• Recrystallization:

  • Choose a suitable solvent or solvent pair for recrystallization. Alcohols like ethanol or isopropanol, or mixtures with less polar solvents like ethyl acetate, are often good starting points.

  • Dissolve the crude salt in the minimum amount of the hot solvent.

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation of Pure Salt: Collect the purified crystals by vacuum filtration, wash with a small amount of cold recrystallization solvent, and dry thoroughly.

• Liberation of the Free Amine (Optional): If the free amine is required, the purified salt can be dissolved in water and treated with a base (e.g., NaOH solution) to deprotonate the amine. The free amine can then be extracted with an organic solvent and dried.

Mandatory Visualizations

Caption: General purification workflow for crude Allylcyclohexylamine.

Caption: Troubleshooting logic for common purification issues.

References

• 1. Sciencemadness Discussion Board - purifying secondary amine - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. uregina.scholaris.ca [uregina.scholaris.ca]
• 3. How To [chem.rochester.edu]
• 4. Vacuum Distillation For Amine Regeneration - Student - Cheresources.com Community [cheresources.com]
• 5. Chromatography [chem.rochester.edu]
• 6. biotage.com [biotage.com]
• 7. An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US2634293A - Process of preparing a monobasic salt of a secondary amine - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]
• 10. welch-us.com [welch-us.com]
• 11. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Optimizing Reaction Conditions for Allylcyclohexylamine Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and catalytic applications of N-Allylcyclohexylamine.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-Allylcyclohexylamine?

A1: The most prevalent laboratory-scale synthesis of N-Allylcyclohexylamine involves the nucleophilic substitution reaction between cyclohexylamine and an allyl halide (such as allyl bromide or allyl chloride). This N-alkylation is typically carried out in the presence of a base to neutralize the hydrogen halide formed during the reaction.[1]

Q2: What are the primary side products to expect during the synthesis of N-Allylcyclohexylamine?

A2: A significant challenge in the N-alkylation of primary amines like cyclohexylamine is over-alkylation. The primary product, N-Allylcyclohexylamine, is also a nucleophile and can react with another molecule of the allyl halide. This leads to the formation of the tertiary amine, N,N-diallylcyclohexylamine, and potentially the quaternary ammonium salt, N,N,N-triallylcyclohexylammonium halide.[2]

Q3: How can I minimize the formation of the over-alkylation byproduct, N,N-diallylcyclohexylamine?

A3: To favor the formation of the desired secondary amine, it is common practice to use a molar excess of the starting amine (cyclohexylamine) relative to the alkylating agent (allyl halide). This increases the probability that the allyl halide will react with the more abundant primary amine rather than the secondary amine product. Careful control of stoichiometry is crucial.

Q4: What are the key parameters to optimize for improving the yield and purity of N-Allylcyclohexylamine?

A4: Several factors significantly influence the outcome of the synthesis:

• Stoichiometry: As mentioned, using an excess of cyclohexylamine can suppress the formation of the tertiary amine.

• Temperature: The reaction temperature affects the rate of both the desired reaction and potential side reactions. Optimization is often required to find a balance between a reasonable reaction time and minimizing byproducts.

• Solvent: The choice of solvent can influence the solubility of reactants and the reaction rate.

• Base: The strength and stoichiometry of the base used to scavenge the acid produced are important for driving the reaction to completion.

Q5: What is a suitable method for the purification of N-Allylcyclohexylamine?

A5: Given that N-Allylcyclohexylamine is a liquid with a boiling point of 65-66 °C at 12 mmHg, vacuum distillation is a common and effective method for purification.[1] This technique allows for the separation of the product from less volatile impurities and any non-volatile starting materials or byproducts. For removal of polar impurities, column chromatography may also be employed.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Low yield of N-Allylcyclohexylamine; significant amount of unreacted cyclohexylamine.	Incomplete reaction.	- Increase the reaction time. - Gently increase the reaction temperature, monitoring for byproduct formation. - Ensure at least one equivalent of base is used to neutralize the formed acid.
Presence of a significant amount of a higher boiling point impurity, identified as N,N-diallylcyclohexylamine.	Over-alkylation of the product.	- Adjust the stoichiometry to use a greater excess of cyclohexylamine (e.g., 2-3 equivalents). - Add the allyl halide dropwise to the solution of cyclohexylamine to maintain a low concentration of the alkylating agent. - Consider running the reaction at a lower temperature to decrease the rate of the second alkylation.
The reaction mixture is heterogeneous or shows poor solubility of reactants.	Inappropriate solvent.	- Select a solvent that dissolves all reactants. Common choices for N-alkylation include polar aprotic solvents like acetonitrile or DMF, or alcohols like ethanol.
Difficulty in separating the product from the starting amine by distillation.	Close boiling points at the distillation pressure.	- If boiling points are too close, consider converting the amine mixture to their hydrochloride salts and attempting fractional crystallization. - Alternatively, preparative chromatography could be an option for small-scale purifications.

Data Presentation

The following tables provide illustrative data based on general principles of N-alkylation reactions to guide optimization. The optimal conditions for the synthesis of N-Allylcyclohexylamine should be determined empirically.

Table 1: Effect of Reactant Stoichiometry on Product Distribution

Molar Ratio (Cyclohexylamine : Allyl Bromide)	Expected Yield of N-Allylcyclohexylamine (%)	Expected Yield of N,N-Diallylcyclohexylamine (%)
1 : 1	40 - 50	30 - 40
2 : 1	65 - 75	10 - 20
3 : 1	75 - 85	< 10
5 : 1	> 85	< 5

Table 2: Influence of Temperature on Reaction Time and Selectivity

Temperature (°C)	Approximate Reaction Time (hours)	Selectivity for N-Allylcyclohexylamine
25 (Room Temp)	24 - 48	High
50	6 - 12	Moderate to High
80 (Reflux in Ethanol)	2 - 4	Moderate

Experimental Protocols

General Protocol for the Synthesis of N-Allylcyclohexylamine

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials:

• Cyclohexylamine

• Allyl bromide

• Sodium carbonate (or another suitable base like triethylamine)

• Anhydrous ethanol (or another suitable solvent)

• Diethyl ether (for workup)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclohexylamine (e.g., 3.0 equivalents) in anhydrous ethanol.

• Addition of Base: Add sodium carbonate (e.g., 1.5 equivalents) to the stirred solution.

• Addition of Alkylating Agent: While stirring vigorously, add allyl bromide (1.0 equivalent) dropwise to the mixture at room temperature. An ice bath can be used to control the initial exotherm if necessary.

• Reaction: Heat the reaction mixture to a gentle reflux (around 80°C for ethanol) and monitor the progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve the residue in diethyl ether and wash with a saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude N-Allylcyclohexylamine by vacuum distillation.

Visualizations

Caption: Reaction scheme for N-Allylcyclohexylamine synthesis.

Caption: Workflow for troubleshooting low reaction yields.

References

• 1. chembk.com [chembk.com]
• 2. Amine alkylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Allylcyclohexylamine Stability and Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with allylcyclohexylamine. The information is designed to help anticipate and address stability issues and identify potential degradation products during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for allylcyclohexylamine?

A1: Allylcyclohexylamine contains two key functional groups that influence its stability: a secondary amine and an allylic double bond. Consequently, the primary stability concerns are:

• Oxidative Degradation: The lone pair of electrons on the nitrogen atom and the electron-rich double bond are susceptible to oxidation.[1][2] This can be initiated by atmospheric oxygen, peroxide impurities in solvents, or other oxidizing agents.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of reactive species like hydroxyl radicals that can degrade the molecule.[3][4][5]

• Thermal Degradation: Elevated temperatures can provide the energy needed for various degradation reactions, including polymerization or elimination reactions.[6][7][8][9]

• Acid/Base Instability: As an amine, allylcyclohexylamine is a weak base and will react with acids to form salts. While often more stable, extreme pH conditions can catalyze degradation pathways.

Q2: What are the likely degradation products of allylcyclohexylamine?

A2: Based on the structure of allylcyclohexylamine, the following degradation products can be hypothesized:

• Oxidation Products:

  • N-oxide of allylcyclohexylamine: Direct oxidation of the nitrogen atom.

  • Epoxidation of the allyl group: Oxidation of the carbon-carbon double bond to form an epoxide.[10][11]

  • Hydroxylation products: Addition of hydroxyl groups to the cyclohexane ring or allylic position.

• Photodegradation Products:

  • Products resulting from radical-initiated reactions, which can be complex and varied.[3][4] This may include cleavage of the N-allyl bond or reactions on the cyclohexane ring.

• Thermal Degradation Products:

  • At high temperatures, de-allylation to form cyclohexylamine is possible.

  • Polymerization initiated at the allyl group.

Q3: How can I minimize the degradation of allylcyclohexylamine during storage and handling?

A3: To minimize degradation, the following storage and handling procedures are recommended:

• Storage: Store allylcyclohexylamine in a tightly sealed, amber glass container to protect it from light and air. The storage environment should be cool, dry, and inert, for example, under a nitrogen or argon atmosphere.

• Handling: Minimize exposure to air and light during handling. Use de-gassed solvents and avoid sources of ignition as it is a flammable liquid.[12]

Q4: What analytical techniques are suitable for monitoring the stability of allylcyclohexylamine and detecting its degradation products?

A4: A stability-indicating analytical method is crucial. The most common techniques include:

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating the parent compound from its degradation products.[13][14][15] Due to the lack of a strong chromophore in allylcyclohexylamine, UV detection may have low sensitivity. Derivatization with a UV-active or fluorescent tag is often necessary.[16]

• Gas Chromatography-Mass Spectrometry (GC-MS): Well-suited for volatile compounds like allylcyclohexylamine and its potential degradation products.[17][18][19] The mass spectrometer allows for the identification of unknown degradation products. Derivatization may also be used to improve chromatographic peak shape.[17]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Combines the separation power of HPLC with the identification capabilities of mass spectrometry, making it a powerful tool for identifying non-volatile degradation products.[20]

Troubleshooting Guides

Issue 1: Appearance of Unknown Peaks in HPLC/GC Analysis

• Question: I am analyzing my allylcyclohexylamine sample and see unexpected peaks that were not present in the initial analysis. What could these be?

• Answer: Unexpected peaks are likely degradation products. To identify them, consider the following steps:

  • Review Storage and Handling: Were the samples exposed to light, elevated temperatures, or air for extended periods?

  • Hypothesize Degradation Products: Based on the potential degradation pathways (see FAQ 2), predict the possible structures and molecular weights of the degradation products.

  • Mass Spectrometry Analysis: If not already using MS detection, re-analyze the samples using GC-MS or LC-MS to obtain the mass-to-charge ratio (m/z) of the unknown peaks. This information is critical for structural elucidation.

  • Forced Degradation Studies: Perform forced degradation studies under specific stress conditions (e.g., oxidative, photolytic, thermal) to intentionally generate degradation products.[21][22] This can help to confirm the identity of the unknown peaks by comparing the chromatograms of the stressed samples with your sample.

Issue 2: Poor Reproducibility of Analytical Results

• Question: My analytical results for allylcyclohexylamine purity are inconsistent between runs. What could be the cause?

• Answer: Poor reproducibility can stem from ongoing degradation or analytical method variability.

  • Sample Preparation: Ensure that samples are prepared fresh for each analysis and are not left at room temperature or exposed to light for extended periods before injection.

  • Method Validation: Verify that your analytical method is robust and validated for its intended purpose. Check for issues such as analyte adsorption to vials or column surfaces. For amines, using deactivated vials and columns can improve reproducibility.

  • System Suitability: Always run system suitability tests before sample analysis to ensure the analytical system is performing correctly.

Experimental Protocols

Forced Degradation Study Protocol for Allylcyclohexylamine

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and establish the stability-indicating nature of an analytical method.

1. Preparation of Stock Solution: Prepare a stock solution of allylcyclohexylamine in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions: The following table summarizes the recommended stress conditions. A control sample, protected from the stress condition, should be analyzed alongside the stressed samples at each time point.

Stress Condition	Recommended Parameters
Acid Hydrolysis	0.1 M HCl at 60°C
Base Hydrolysis	0.1 M NaOH at 60°C
Oxidative Degradation	3% H₂O₂ at room temperature
Photolytic Degradation	Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.
Thermal Degradation	Store solid or solution at 60°C

3. Time Points: Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours). The extent of degradation should ideally be between 5-20%.[21]

4. Sample Analysis: Before analysis by HPLC or GC, neutralize the acidic and basic samples. Analyze all samples, including controls, using a suitable, validated analytical method.

Hypothetical Quantitative Data from a Stability Study

The following table presents hypothetical data from a forced degradation study of allylcyclohexylamine, analyzed by HPLC.

Stress Condition	Time (hours)	Allylcyclohexylamine (%)	Degradation Product 1 (%)	Degradation Product 2 (%)	Total Degradation (%)
Control	48	99.8	<0.1	<0.1	0.2
0.1 M HCl, 60°C	24	95.2	2.5	1.8	4.8
0.1 M NaOH, 60°C	24	98.1	0.8	0.5	1.9
3% H₂O₂, RT	8	89.5	8.2 (N-oxide)	1.5 (Epoxide)	10.5
Photolytic	24	92.3	4.1	2.9	7.7
Thermal, 60°C	48	96.5	1.5	1.2	3.5

Visualizations

Workflow for a forced degradation study of allylcyclohexylamine.

Hypothesized degradation pathways for allylcyclohexylamine.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Indirect photodegradation of amine drugs in aqueous solution under simulated sunlight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. uknowledge.uky.edu [uknowledge.uky.edu]
• 7. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 9. Thermal decomposition - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]
• 12. Highly enantioselective allylic amination reaction through aerobic oxidative organo–organo dual catalytic system - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Separation of Allylamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. matheo.uliege.be [matheo.uliege.be]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. benchchem.com [benchchem.com]
• 18. pure.hw.ac.uk [pure.hw.ac.uk]
• 19. GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Laboratoire Sciences, Bioanalytiques et Miniaturisation : Characterization of the degradation products of amines used for post combustion CO2 capture [lsabm.espci.fr]
• 21. biopharminternational.com [biopharminternational.com]
• 22. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Purification of Allylcyclohexylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying Allylcyclohexylamine samples.

Troubleshooting Guides

Issue 1: Low Purity After Distillation

Question: My Allylcyclohexylamine sample remains impure after a simple distillation. What could be the problem and how can I improve the purity?

Answer:

Low purity after simple distillation can be attributed to several factors, often related to the nature of the impurities present and the distillation technique employed. The most common synthesis route for Allylcyclohexylamine is the reductive amination of cyclohexanone with allylamine. This process can lead to several impurities.

Potential Impurities from Synthesis:

• Unreacted Starting Materials: Cyclohexanone and allylamine.

• Intermediate Imine: N-allylcyclohexan-1-imine.

• Over-alkylation Products: Tertiary amines formed from side reactions.[1][2]

• Solvent and Reagents: Residual solvents and reducing agents from the reaction.

Troubleshooting Workflow:

Caption: Troubleshooting low purity after distillation.

Corrective Actions:

• Fractional Distillation: If impurities have boiling points close to that of Allylcyclohexylamine, a simple distillation will not be effective.[3] Utilize a fractionating column to increase the number of theoretical plates, allowing for a better separation.[3]

• Vacuum Distillation: Allylcyclohexylamine has a relatively high boiling point. Distilling under vacuum lowers the boiling point, which can prevent degradation of the amine at high temperatures and improve separation from less volatile impurities.

• Optimize Distillation Parameters:

  • Steady Vacuum: Ensure a stable and low vacuum is maintained throughout the distillation.

  • Efficient Column: For fractional distillation, ensure the column is properly packed to provide adequate surface area for condensation and re-vaporization.

  • Slow Heating: Heat the distillation flask slowly and steadily to allow for proper equilibration between the liquid and vapor phases in the fractionating column.

Issue 2: Poor Separation or Tailing During Column Chromatography on Silica Gel

Question: When I try to purify Allylcyclohexylamine using silica gel column chromatography, I get poor separation, and the peaks in my fractions are tailing. Why is this happening and what can I do?

Answer:

This is a common issue when purifying amines on standard silica gel.[4][5] The basic nature of the amine group leads to strong interactions with the acidic silanol groups on the surface of the silica gel.[4] This can result in irreversible adsorption, poor elution, and significant tailing of the compound.[6]

Troubleshooting Workflow:

Caption: Troubleshooting poor chromatographic separation of Allylcyclohexylamine.

Corrective Actions:

• Mobile Phase Modification: Add a small amount of a competing base to your eluent.[4] Commonly used bases include triethylamine (0.1-1%) or a few drops of aqueous ammonia in the mobile phase.[6] The competing base will interact with the acidic sites on the silica gel, reducing the strong adsorption of your Allylcyclohexylamine.

• Alternative Stationary Phases:

  • Amine-Functionalized Silica: This type of silica has been treated to have a basic surface, which minimizes the unwanted interactions with basic analytes.[4]

  • Basic Alumina: Alumina is generally more basic than silica and can be a good alternative for the purification of amines.

• Reversed-Phase Chromatography: If normal-phase chromatography continues to be problematic, consider using reversed-phase chromatography with a C18 column. The mobile phase would typically be a mixture of acetonitrile and water, often with a basic modifier to ensure the amine is in its free base form.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Allylcyclohexylamine sample?

A1: If your Allylcyclohexylamine was synthesized via reductive amination of cyclohexanone and allylamine, the most likely impurities are:

• Unreacted cyclohexanone and allylamine.

• The intermediate N-allylcyclohexan-1-imine.

• Diallylcyclohexylamine (from over-alkylation).

• Byproducts from the reduction of the starting materials.

• Residual reaction solvents and reducing agent byproducts.

Q2: How can I detect these impurities?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique for identifying volatile and semi-volatile impurities in your Allylcyclohexylamine sample.[7][8] You can also use Thin Layer Chromatography (TLC) to get a qualitative idea of the number of components in your mixture. For quantitative analysis of purity, Quantitative Nuclear Magnetic Resonance (qNMR) or High-Performance Liquid Chromatography (HPLC) with a suitable standard can be employed.[9][10][11]

Q3: What is the best general-purpose method for purifying Allylcyclohexylamine on a laboratory scale?

A3: For a moderately impure sample on a small to medium laboratory scale (1-50 g), vacuum fractional distillation is often the most straightforward and efficient method. It is particularly effective at removing less volatile impurities and unreacted starting materials with significantly different boiling points. If distillation does not provide the desired purity, flash column chromatography on amine-functionalized silica is a highly effective alternative.

Q4: Can I use an acid wash to purify my Allylcyclohexylamine?

A4: Yes, an acid-base extraction can be a useful preliminary purification step.[12] You can dissolve your crude product in an organic solvent (like diethyl ether or dichloromethane) and wash it with a dilute aqueous acid (e.g., 1M HCl). Your Allylcyclohexylamine will be protonated and move into the aqueous layer. The organic layer containing non-basic impurities can then be discarded. Afterwards, you can basify the aqueous layer (e.g., with NaOH) and extract your purified amine back into an organic solvent. This method is effective for removing non-basic organic impurities.

Q5: My Allylcyclohexylamine sample is yellowing over time. What is happening and how can I prevent it?

A5: Amines, especially secondary amines, can be susceptible to air oxidation over time, which can lead to the formation of colored impurities. To minimize this, it is best to store purified Allylcyclohexylamine under an inert atmosphere (like nitrogen or argon) in a well-sealed, amber glass bottle, and preferably in a cool, dark place.

Data Presentation

Table 1: Comparison of Purification Methods for Secondary Amines (Illustrative Data)

Purification Method	Typical Purity Achieved	Key Advantages	Key Disadvantages
Simple Distillation	90-95%	Simple setup, good for removing non-volatile impurities.	Ineffective for impurities with close boiling points.
Fractional Vacuum Distillation	>98%	Excellent for separating compounds with close boiling points; prevents thermal degradation.	More complex setup; potential for product loss in the column.
Flash Chromatography (Silica Gel)	Variable (often low)	Widely available stationary phase.	Strong amine adsorption leads to tailing and poor recovery.[4][5]
Flash Chromatography (Silica Gel with Triethylamine)	95-98%	Mitigates tailing and improves recovery on standard silica.[5]	Triethylamine can be difficult to remove completely.
Flash Chromatography (Amine-Functionalized Silica)	>99%	Excellent separation and recovery for basic compounds.[4]	More expensive stationary phase.
Acid-Base Extraction	Preliminary Purification	Good for removing non-basic impurities.	Does not remove other basic impurities; requires additional steps.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

Objective: To purify Allylcyclohexylamine by fractional distillation under reduced pressure to remove impurities with different boiling points.

Materials:

• Crude Allylcyclohexylamine

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Vacuum pump and pressure gauge

• Heating mantle

• Stir bar

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Place the crude Allylcyclohexylamine and a stir bar into the round-bottom flask.

• Slowly apply vacuum to the system, ensuring the pressure stabilizes at the desired level (e.g., 10-20 mmHg).

• Begin stirring and gently heat the flask using the heating mantle.

• Observe the condensation ring rising slowly up the fractionating column.[3] Adjust the heating rate to maintain a slow and steady ascent.

• Collect any low-boiling fractions (likely unreacted starting materials) in a separate receiving flask.

• As the temperature stabilizes at the boiling point of Allylcyclohexylamine at the applied pressure, switch to a clean receiving flask to collect the main product fraction.

• Continue distillation until the temperature begins to drop or rise significantly, indicating that the main product has been collected.

• Stop heating, and carefully and slowly release the vacuum before turning off the vacuum pump.

Protocol 2: Purification by Flash Column Chromatography on Amine-Treated Silica Gel

Objective: To purify Allylcyclohexylamine by flash column chromatography, mitigating issues of tailing and poor recovery by using a modified mobile phase.

Materials:

• Crude Allylcyclohexylamine

• Silica gel (230-400 mesh)

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Triethylamine

• Chromatography column

• Collection tubes

• Air or nitrogen source for pressure

Procedure:

• Prepare the Eluent: Prepare your chosen eluent system and add 0.5-1% triethylamine by volume.

• Pack the Column:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the eluent and pour it into the column.

  • Allow the silica to settle, draining the excess eluent until the solvent level is just above the silica bed.

  • Add another layer of sand on top of the silica.

• Load the Sample:

  • Dissolve the crude Allylcyclohexylamine in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Drain the eluent until the sample has been absorbed onto the silica.

• Elute the Column:

  • Carefully fill the column with the eluent.

  • Apply gentle pressure to the top of the column to achieve a steady flow rate.

  • Collect fractions in test tubes.

• Analyze Fractions:

  • Monitor the collected fractions by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator. To aid in the removal of residual triethylamine, co-evaporation with a solvent like toluene can be effective.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jocpr.com [jocpr.com]
• 3. Purification [chem.rochester.edu]
• 4. biotage.com [biotage.com]
• 5. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 6. biotage.com [biotage.com]
• 7. GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]

Technical Support Center: Scaling Up Allylcyclohexylamine Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the pilot plant scale synthesis of allylcyclohexylamine. It includes troubleshooting guides and frequently asked questions (FAQs) to address potential issues during experimentation.

Synthesis Overview

The synthesis of allylcyclohexylamine on a pilot plant scale can be approached through two primary methods:

• Reductive Amination of Cyclohexanone with Allylamine: This is a one-pot reaction where cyclohexanone reacts with allylamine to form an imine intermediate, which is then reduced in situ to the desired secondary amine.

• Alkylation of Cyclohexylamine with Allyl Bromide: This method involves the direct alkylation of cyclohexylamine with an allyl halide, typically in the presence of a base to neutralize the hydrohalic acid byproduct.

Below, we provide detailed experimental protocols, troubleshooting advice, and quantitative data for both methods, tailored for a pilot plant setting.

Method 1: Reductive Amination of Cyclohexanone with Allylamine

This method is often preferred for its atom economy and the avoidance of halide waste streams.

Experimental Protocol

Materials:

• Cyclohexanone

• Allylamine

• Methanol (Solvent)

• Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (STAB) (Reducing agent)

• Acetic acid (Catalyst, optional, for imine formation)

• Hydrochloric acid (for quenching and product isolation)

• Sodium hydroxide (for neutralization)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a suitable pilot plant reactor, charge cyclohexanone and methanol. Begin agitation.

• Amine Addition: Slowly add allylamine to the reactor while maintaining the temperature at 20-25°C.

• Imine Formation: If using an acid catalyst, add acetic acid dropwise. Allow the mixture to stir for 1-2 hours to facilitate imine formation. This step can be monitored by analytical techniques like GC-MS or NMR to confirm the disappearance of the ketone.

• Reduction: Cool the reaction mixture to 0-5°C. In a separate vessel, prepare a solution or slurry of the reducing agent (e.g., NaBH₄ in a basic aqueous solution or STAB in a suitable solvent). Add the reducing agent portion-wise to the reaction mixture, carefully controlling the temperature below 10°C.

• Quenching: After the addition is complete, allow the reaction to stir for an additional 1-2 hours at room temperature. Slowly quench the reaction by adding hydrochloric acid until the pH is acidic.

• Work-up: Concentrate the mixture under reduced pressure to remove methanol. Add water and wash the aqueous layer with a non-polar solvent like hexane to remove unreacted starting materials.

• Product Isolation: Basify the aqueous layer with sodium hydroxide until the pH is >10. Extract the product with ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude allylcyclohexylamine can be further purified by vacuum distillation.

Quantitative Data

Parameter	Lab Scale	Pilot Plant Scale (Target)
Cyclohexanone	1.0 equiv	1.0 equiv
Allylamine	1.1 equiv	1.1 - 1.2 equiv
Reducing Agent	1.2 equiv	1.2 - 1.5 equiv
Solvent Volume	5-10 mL/g	3-7 L/kg
Temperature	0-25°C	0-30°C
Reaction Time	2-4 hours	4-8 hours
Typical Yield	70-85%	65-80%
Purity (Post-distillation)	>98%	>97%

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Low Yield	- Incomplete imine formation.- Premature reduction of cyclohexanone.- Inactive reducing agent.	- Increase reaction time for imine formation.- Use a milder reducing agent like STAB.[1]- Test the activity of the reducing agent on a small scale.
Formation of Side Products (e.g., diallylcyclohexylamine)	Over-alkylation of the product.	Use a stoichiometric amount of allylamine or a slight excess of cyclohexanone.
Presence of Unreacted Cyclohexanone	- Insufficient reducing agent.- Inefficient mixing.	- Increase the amount of reducing agent.- Ensure adequate agitation in the reactor.
Difficult Work-up/Emulsion Formation	Presence of fine solids or high pH.	- Filter the mixture before extraction.- Adjust the pH carefully and consider adding brine to break emulsions.

Synthesis and Troubleshooting Workflow

References

• 1. diplomatacomercial.com [diplomatacomercial.com]

Technical Support Center: Handling Air-Sensitive Allylcyclohexylamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for handling air-sensitive Allylcyclohexylamine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, purification, and handling of Allylcyclohexylamine.

Issue 1: Low Yield or No Product Formation During Synthesis (N-alkylation of Cyclohexylamine)

Question: I am attempting to synthesize Allylcyclohexylamine via N-alkylation of cyclohexylamine with an allyl halide, but I am observing low to no product formation. What are the potential causes and solutions?

Answer: Low or no conversion in the N-alkylation of cyclohexylamine can be attributed to several factors. A primary concern is the reactivity of the alkylating agent. Ensure you are using a sufficiently reactive allyl halide, with the general reactivity trend being Allyl Iodide > Allyl Bromide > Allyl Chloride.

Another common issue is over-alkylation, where the desired monosubstituted product reacts further to form a disubstituted amine.[1][2][3] This is particularly problematic as the secondary amine product is often more nucleophilic than the primary amine starting material.[1] To mitigate this, consider the following:

• Stoichiometry Control: Use a significant excess of cyclohexylamine relative to the allyl halide to statistically favor mono-alkylation.[1]

• Slow Addition: Add the allyl halide slowly to the reaction mixture to maintain a low concentration, thereby reducing the likelihood of the product reacting further.

The choice of base and solvent is also critical. A base such as potassium carbonate is often used to neutralize the acid formed during the reaction. The solvent should be compatible with the reagents and reaction temperature.[1]

Finally, ensure all reagents are pure and dry, as impurities can interfere with the reaction or deactivate any catalysts used.

Troubleshooting Flowchart for Low Yield in Allylcyclohexylamine Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Validating Allylcyclohexylamine: A Comparative Analysis of 1H and 13C NMR Data

For researchers, scientists, and professionals in drug development, rigorous structural confirmation of synthesized compounds is paramount. This guide provides a comparative analysis of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data for allylcyclohexylamine, alongside its structural precursor, cyclohexylamine, to support its validation. Detailed experimental protocols and visual representations of spectral correlations and workflows are included to facilitate a comprehensive understanding.

Comparative NMR Data Analysis

The structural identity of allylcyclohexylamine is confirmed by the presence of specific signals in both ¹H and ¹³C NMR spectra that are absent in the spectra of its parent amine, cyclohexylamine. The key differentiating features are the signals corresponding to the allyl group's vinyl and methylene protons and carbons.

¹H NMR Data

The ¹H NMR spectrum of allylcyclohexylamine retains the characteristic signals of the cyclohexyl ring, while introducing distinct peaks for the N-allyl substituent.

Assignment	Allylcyclohexylamine Chemical Shift (ppm)	Cyclohexylamine Chemical Shift (ppm)	Multiplicity	Integration
-CH=CH₂	5.85 - 5.75	-	m	1H
-CH=CH₂	5.15 - 5.05	-	m	2H
-NCH₂-	3.15	-	d	2H
Cyclohexyl-H1	2.45	2.62	m	1H
Cyclohexyl-H (axial)	1.80 - 1.60	1.97 - 1.44	m	5H
Cyclohexyl-H (equatorial)	1.30 - 1.00	1.44 - 0.72	m	5H
-NH-	1.40	1.18	s (br)	1H

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data for cyclohexylamine is presented for comparative purposes.

¹³C NMR Data

The introduction of the allyl group results in additional signals in the ¹³C NMR spectrum of allylcyclohexylamine, particularly in the sp² hybridized region.

Assignment	Allylcyclohexylamine Chemical Shift (ppm)	Cyclohexylamine Chemical Shift (ppm)
-C H=CH₂	136.5	-
-CH=C H₂	116.0	-
-NC H₂-	52.0	-
Cyclohexyl-C1	57.0	50.9
Cyclohexyl-C2,6	33.5	37.0
Cyclohexyl-C3,5	26.0	25.6
Cyclohexyl-C4	25.0	25.3

Note: The provided ¹³C NMR data for allylcyclohexylamine is based on available spectral databases. Data for cyclohexylamine is included for comparison.

Visualizing Structure-Spectra Relationships

The following diagram illustrates the correlation between the chemical structure of allylcyclohexylamine and its expected NMR signals.

Caption: Correlation of Allylcyclohexylamine structure with its ¹H and ¹³C NMR signals.

Experimental Protocols

The following provides a general methodology for the acquisition of ¹H and ¹³C NMR spectra for the validation of allylcyclohexylamine.

Sample Preparation:

• Dissolve approximately 5-10 mg of the allylcyclohexylamine sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: Standard single-pulse sequence.

• Acquisition Parameters:

  • Number of scans: 16-64 (signal-to-noise dependent).

  • Relaxation delay: 1-2 seconds.

  • Acquisition time: 2-4 seconds.

  • Spectral width: -2 to 12 ppm.

• Processing: Fourier transformation, phase correction, and baseline correction.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or higher (corresponding to the ¹H frequency).

• Pulse Program: Proton-decoupled single-pulse sequence.

• Acquisition Parameters:

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

  • Acquisition time: 1-2 seconds.

  • Spectral width: 0 to 160 ppm.

• Processing: Fourier transformation with exponential multiplication (line broadening of 1-2 Hz), phase correction, and baseline correction.

Experimental and Validation Workflow

The logical workflow for the synthesis and subsequent NMR validation of allylcyclohexylamine is depicted below.

Caption: Logical workflow from synthesis to NMR-based structural validation.

A Comparative Analysis of Allylcyclohexylamine and Triethylamine as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the choice of a basic catalyst can significantly influence reaction kinetics, yield, and purity of the final product. Tertiary amines are a cornerstone in this regard, frequently employed to scavenge acidic byproducts or to directly catalyze reactions. This guide provides an objective comparison of the catalytic activity of two tertiary amines: allylcyclohexylamine and triethylamine. While direct comparative experimental data is scarce, this analysis leverages their fundamental chemical properties to predict their relative performance, supported by established reaction mechanisms and a general experimental protocol for evaluation.

Physicochemical Properties and Predicted Catalytic Impact

The catalytic efficacy of a tertiary amine is primarily governed by two key factors: its basicity (electron-donating ability) and the steric hindrance around the nitrogen atom.

Property	Allylcyclohexylamine	Triethylamine	Impact on Catalysis
Molecular Structure	N-allyl-N-cyclohexylamine	N,N-diethylethanamine	The bulkier cyclohexyl and allyl groups on allylcyclohexylamine result in greater steric hindrance compared to the three ethyl groups of triethylamine.
Predicted pKa	~10.18[1]	~10.75[2][3][4][5]	A higher pKa indicates stronger basicity. Triethylamine is a slightly stronger base, which could lead to faster reaction rates in base-catalyzed reactions.
Steric Hindrance	High	Moderate	Increased steric hindrance can reduce the nucleophilicity of the amine, potentially slowing down reactions where the amine acts as a nucleophilic catalyst. However, it can also enhance selectivity in certain reactions.

Comparative Catalytic Performance in Esterification

A common application for tertiary amine catalysts is the esterification of an acyl chloride with an alcohol. In this reaction, the amine can function through two primary mechanisms: a nucleophilic catalysis pathway or a general base catalysis pathway.

Nucleophilic Catalysis Pathway: The amine first attacks the electrophilic carbonyl carbon of the acyl chloride to form a highly reactive acylammonium intermediate. This intermediate is then attacked by the alcohol to form the ester and regenerate the catalyst.

General Base Catalysis Pathway: The amine acts as a Brønsted base, deprotonating the alcohol to increase its nucleophilicity. The resulting alkoxide then attacks the acyl chloride.

Given that triethylamine is the more basic of the two, it is expected to be a more effective general base catalyst.[2][3][4][5] Conversely, the greater steric hindrance of allylcyclohexylamine would likely make it a less effective nucleophilic catalyst compared to triethylamine, as the bulky cyclohexyl and allyl groups would impede its approach to the acyl chloride.

While no direct experimental data comparing the two in this specific reaction is readily available in the literature, the physicochemical properties suggest that triethylamine would likely exhibit higher catalytic activity in the esterification of acyl chlorides with alcohols , primarily due to its higher basicity and lower steric hindrance.

Experimental Protocols

To empirically determine the catalytic efficacy of allylcyclohexylamine versus triethylamine, the following general experimental protocol for the esterification of benzoyl chloride with benzyl alcohol can be employed.

Materials:

• Benzoyl chloride

• Benzyl alcohol

• Allylcyclohexylamine

• Triethylamine

• Anhydrous dichloromethane (or other suitable aprotic solvent)

• Anhydrous sodium sulfate

• Standard laboratory glassware and stirring equipment

• Gas chromatography-mass spectrometry (GC-MS) or High-performance liquid chromatography (HPLC) for analysis

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (20 mL).

• Add benzyl alcohol (1.0 equivalent) and the amine catalyst (allylcyclohexylamine or triethylamine, 1.2 equivalents) to the flask and stir the solution at room temperature.

• Slowly add benzoyl chloride (1.0 equivalent) to the stirring solution.

• Monitor the reaction progress over time by taking aliquots and analyzing them by GC-MS or HPLC to determine the consumption of reactants and the formation of the benzyl benzoate product.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the pure ester.

• Compare the reaction rates and final yields obtained with each catalyst to determine their relative catalytic activity.

Visualizing the Catalytic Pathways

The following diagrams illustrate the two primary mechanisms by which a tertiary amine can catalyze the esterification of an acyl chloride.

References

• 1. chembk.com [chembk.com]
• 2. Triethylamine | (C2H5)3N | CID 8471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Triethylamine - Wikipedia [en.wikipedia.org]
• 4. triethylamine - Wikidata [wikidata.org]
• 5. pKa of Triethylamine [vcalc.com]

A Comparative Guide to the Synthesis of Allylcyclohexylamine: Direct Allylation vs. Reductive Amination

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. Allylcyclohexylamine, a valuable building block in the synthesis of various pharmacologically active compounds, can be prepared through several synthetic routes. This guide provides a detailed comparison of two prominent methods: the direct N-allylation of cyclohexylamine and the reductive amination of cyclohexanone with allylamine. We will delve into the experimental protocols, compare key performance indicators, and provide a visual representation of the synthetic workflows.

At a Glance: Comparison of Synthetic Routes

Parameter	Direct N-Allylation	Reductive Amination
Starting Materials	Cyclohexylamine, Allyl Bromide/Chloride	Cyclohexanone, Allylamine
Key Reagents	Base (e.g., K₂CO₃, NaOH), Solvent (e.g., Acetonitrile)	Reducing Agent (e.g., NaBH(OAc)₃, NaBH₃CN), Acid catalyst (optional), Solvent (e.g., Dichloromethane)
Reaction Time	Several hours to overnight	Typically a few hours
Typical Yield	Moderate to Good	Good to Excellent
Key Advantages	Utilizes readily available starting materials.	Often a one-pot reaction, generally high yielding and clean.
Key Disadvantages	Potential for over-alkylation (di-allylation). Requires a base.	Requires a specific reducing agent.

Synthetic Route 1: Direct N-Allylation of Cyclohexylamine

This classical approach involves the direct alkylation of a primary amine (cyclohexylamine) with an allyl halide. The reaction proceeds via a nucleophilic substitution mechanism where the amine attacks the electrophilic carbon of the allyl halide. A base is typically required to neutralize the hydrogen halide formed during the reaction.

Experimental Protocol

A representative procedure for the direct N-allylation of cyclohexylamine is as follows:

• To a solution of cyclohexylamine (1.0 eq) in a suitable solvent such as acetonitrile, add a base like potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for a short period.

• Add allyl bromide (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure Allylcyclohexylamine.

Synthetic Route 2: Reductive Amination of Cyclohexanone

Reductive amination is a highly efficient and widely used method for the synthesis of secondary and tertiary amines. This one-pot reaction involves the initial formation of an imine or enamine intermediate from the reaction of a ketone (cyclohexanone) and a primary amine (allylamine), which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride is a common and mild reducing agent for this transformation.[1][2]

Experimental Protocol

A general procedure for the reductive amination of cyclohexanone with allylamine is as follows:

• In a reaction vessel, dissolve cyclohexanone (1.0 eq) and allylamine (1.2 eq) in a chlorinated solvent like dichloromethane.

• Stir the solution at room temperature for a brief period to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or GC.

• Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield pure Allylcyclohexylamine.

Performance Comparison

Metric	Direct N-Allylation	Reductive Amination	Supporting Data/Comments
Yield	Typically 60-80%	Often >85%	Reductive amination is generally reported to be higher yielding.[2]
Purity	Good after chromatography	High, often with minimal byproducts	The selectivity of the reducing agent in reductive amination leads to cleaner reactions.[1]
Reaction Time	Can be lengthy (several hours to overnight)	Generally faster (a few hours)	Microwave-assisted reductive amination can further reduce reaction times.[3]
Atom Economy	Lower due to the use of a base and formation of salt byproduct.	Higher, especially in one-pot procedures.
Safety & Handling	Allyl halides are lachrymatory and require careful handling.	Sodium triacetoxyborohydride is a relatively stable and easy-to-handle reducing agent compared to others like sodium cyanoborohydride.[4]

Visualizing the Synthetic Pathways

To better illustrate the two synthetic routes, the following diagrams were generated using Graphviz.

Caption: Workflow for the Direct N-Allylation of Cyclohexylamine.

Caption: Workflow for the Reductive Amination of Cyclohexanone.

Logical Comparison of Key Reaction Parameters

Caption: Comparison of Advantages and Disadvantages of the Synthetic Routes.

References

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. addi.ehu.es [addi.ehu.es]
• 4. researchgate.net [researchgate.net]

Performance of Allylcyclohexylamine in Different Solvent Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for comparing the performance of Allylcyclohexylamine in various solvent systems. Due to the limited availability of specific experimental data in publicly accessible literature, this document focuses on outlining the necessary experimental protocols and data presentation structures to enable researchers to conduct their own comparative studies. The information presented here is based on established principles of solvent chemistry and analytical techniques for amine compounds.

Solubility Profile

The solubility of Allylcyclohexylamine is a critical parameter for its application in synthesis and formulation. The choice of solvent can significantly impact reaction rates, yield, and the ease of product purification. A systematic evaluation of solubility in a range of solvents with varying polarities is recommended.

Experimental Protocol: Gravimetric Solubility Determination

A common and straightforward method for determining the solubility of a compound is the gravimetric method.[1][2][3][4][5]

Objective: To determine the mass of Allylcyclohexylamine that can be dissolved in a specific volume of a given solvent at a constant temperature to create a saturated solution.

Materials:

• Allylcyclohexylamine

• Selected solvents (e.g., Methanol, Ethanol, Acetone, Dichloromethane)

• Analytical balance

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Evaporating dish or pre-weighed vials

• Oven

Procedure:

• Add an excess amount of Allylcyclohexylamine to a known volume of the selected solvent in a sealed container.

• Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]

• After equilibration, allow the solution to stand and the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a calibrated pipette, ensuring no solid particles are transferred. Filtration through a syringe filter is recommended.

• Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

• Evaporate the solvent under controlled conditions (e.g., in a fume hood or under reduced pressure).

• Once the solvent is fully evaporated, weigh the dish or vial containing the solid residue.

• The mass of the dissolved Allylcyclohexylamine is the final weight minus the initial weight of the empty container.

• Calculate the solubility in g/L or mol/L.

Data Presentation: Solubility of Allylcyclohexylamine

The following table structure is recommended for presenting the determined solubility data.

Solvent	Solvent Type	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)
Methanol	Polar Protic	25	[Experimental Data]	[Experimental Data]
Ethanol	Polar Protic	25	[Experimental Data]	[Experimental Data]
Acetone	Polar Aprotic	25	[Experimental Data]	[Experimental Data]
Dichloromethane	Polar Aprotic	25	[Experimental Data]	[Experimental Data]
[Other Solvents]	[Specify Type]	25	[Experimental Data]	[Experimental Data]

Expected Trends

Based on the principle of "like dissolves like," Allylcyclohexylamine, with its amine group and hydrocarbon structure, is expected to exhibit good solubility in a range of organic solvents.[7] Its solubility in polar protic solvents like methanol and ethanol is anticipated to be significant due to hydrogen bonding interactions. In polar aprotic solvents such as acetone and dichloromethane, dipole-dipole interactions will play a key role in solvation.

Stability Assessment

The stability of Allylcyclohexylamine in different solvents is crucial for storage, handling, and its use in chemical reactions where it might be exposed to various conditions over time. Degradation can lead to impurities and reduced efficacy.

Experimental Protocol: Stability Analysis using High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying compounds, making it ideal for monitoring the degradation of a substance over time.[8][9][10]

Objective: To assess the degradation of Allylcyclohexylamine in different solvents over a defined period under specific conditions (e.g., temperature, light exposure).

Materials:

• Allylcyclohexylamine solutions of known concentration in the selected solvents.

• HPLC system with a suitable detector (e.g., UV-Vis).

• Appropriate HPLC column (e.g., C18 reversed-phase).

• Mobile phase (to be optimized based on the column and analyte).

• Incubator or environmental chamber.

Procedure:

• Prepare solutions of Allylcyclohexylamine of a known concentration in each of the test solvents.

• Analyze an initial sample (t=0) of each solution using a validated HPLC method to determine the initial peak area corresponding to Allylcyclohexylamine.

• Store the solutions under controlled conditions (e.g., elevated temperature, exposure to UV light) to accelerate degradation.

• At regular time intervals (e.g., 24h, 48h, 72h), withdraw an aliquot from each solution and analyze it by HPLC.

• Monitor the decrease in the peak area of Allylcyclohexylamine and the appearance of any new peaks, which may correspond to degradation products.

• Calculate the percentage of Allylcyclohexylamine remaining at each time point relative to the initial concentration.

Data Presentation: Stability of Allylcyclohexylamine

Solvent	Condition	Time (hours)	Allylcyclohexylamine Remaining (%)	Observations (e.g., color change, precipitate)
Methanol	40 °C	0	100	Clear solution
24	[Experimental Data]
48	[Experimental Data]
72	[Experimental Data]
Ethanol	40 °C	0	100	Clear solution
24	[Experimental Data]
48	[Experimental Data]
72	[Experimental Data]
Acetone	40 °C	0	100	Clear solution
24	[Experimental Data]
48	[Experimental Data]
72	[Experimental Data]
Dichloromethane	40 °C	0	100	Clear solution
24	[Experimental Data]
48	[Experimental Data]
72	[Experimental Data]

Expected Trends

The stability of amines can be influenced by the solvent.[11][12][13] Protic solvents can potentially participate in degradation pathways, for example, through hydrogen bonding that might facilitate certain reactions. Aprotic solvents are generally considered more inert. The presence of impurities, dissolved oxygen, and exposure to light can also significantly affect stability.

Reaction Kinetics

The solvent can have a profound effect on the rate of a chemical reaction.[10] For Allylcyclohexylamine, a common reaction is N-alkylation. Comparing the kinetics of such a reaction in different solvents provides valuable insight into the optimal conditions for synthesis.

Experimental Protocol: Reaction Monitoring by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for in-situ reaction monitoring, allowing for the quantification of reactants and products over time without the need for sampling and quenching.[14][15][16][17][18]

Objective: To determine the rate constant of the N-alkylation of Allylcyclohexylamine with an alkyl halide in different solvents.

Materials:

• Allylcyclohexylamine

• Alkyl halide (e.g., methyl iodide)

• Selected deuterated solvents (for NMR lock)

• NMR spectrometer

• NMR tubes

Procedure:

• In an NMR tube, prepare a solution of Allylcyclohexylamine and an internal standard in the chosen deuterated solvent.

• Acquire an initial NMR spectrum (t=0).

• Initiate the reaction by adding a known amount of the alkyl halide to the NMR tube.

• Immediately start acquiring a series of NMR spectra at regular time intervals.

• Process the spectra and integrate the signals corresponding to a characteristic peak of the reactant (Allylcyclohexylamine) and the product.

• Plot the concentration of the reactant versus time and determine the reaction order and the rate constant.

Data Presentation: N-Alkylation Reaction Kinetics

Solvent	Reactant Concentrations (M)	Temperature (°C)	Rate Constant (k)	Reaction Half-life (t½)
CDCl₃	[Allylcyclohexylamine] = 0.1, [CH₃I] = 0.1	25	[Experimental Data]	[Experimental Data]
Acetone-d₆	[Allylcyclohexylamine] = 0.1, [CH₃I] = 0.1	25	[Experimental Data]	[Experimental Data]
Methanol-d₄	[Allylcyclohexylamine] = 0.1, [CH₃I] = 0.1	25	[Experimental Data]	[Experimental Data]
[Other Solvents]	[Specify Concentrations]	25	[Experimental Data]	[Experimental Data]

Expected Trends

The N-alkylation of an amine is a type of nucleophilic substitution reaction (SN2). The rate of SN2 reactions is significantly influenced by the solvent.[19][20][21][22][23][24][25] Polar aprotic solvents, such as acetone, are known to accelerate SN2 reactions because they solvate the cation but not the nucleophilic anion, leaving the nucleophile more reactive. Polar protic solvents, like methanol and ethanol, can form hydrogen bonds with the amine, creating a "solvent cage" that can hinder its nucleophilicity and slow down the reaction rate.[19]

Visualizing Experimental Workflows

Solubility Determination Workflow

Caption: Workflow for Gravimetric Solubility Determination.

Stability Analysis Workflow

Caption: Workflow for HPLC-based Stability Analysis.

Reaction Kinetics Workflow

References

• 1. pharmajournal.net [pharmajournal.net]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. scribd.com [scribd.com]
• 4. Gravimetric Analysis [wiredchemist.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. benchchem.com [benchchem.com]
• 7. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 15. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. Magritek [magritek.com]
• 17. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmtech.com [pharmtech.com]
• 19. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 20. crab.rutgers.edu [crab.rutgers.edu]
• 21. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 22. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 23. chem.uci.edu [chem.uci.edu]
• 24. orgchemboulder.com [orgchemboulder.com]
• 25. Alkyl Halide Reactivity [www2.chemistry.msu.edu]

Comparative Analysis of Cross-Reactivity: A Focus on Allylcyclohexylamine and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cross-Reactivity in Immunoassays

Cross-reactivity is a phenomenon where an antibody in an immunoassay binds to a substance other than the target analyte. This can lead to false-positive results or inaccurate quantification. In the context of drug screening and development, understanding the cross-reactivity profile of a compound is crucial for ensuring the specificity and reliability of analytical methods. Designer drugs, which often share core structures with known substances, present a significant challenge to immunoassay-based screening due to their potential for cross-reactivity with assays for established drugs of abuse like amphetamines or phencyclidine (PCP).[1][2]

Allylcyclohexylamine, a derivative of cyclohexylamine, possesses a chemical structure that could potentially interact with antibodies developed for other compounds sharing a similar cyclohexylamine or alkylamine moiety. The prediction of such interactions can be guided by cheminformatics and molecular similarity analysis, which compare the two-dimensional structure of a test compound to the target molecule of an immunoassay.[3][4]

Potential Cross-Reactivity of Allylcyclohexylamine

Given the absence of specific studies on Allylcyclohexylamine, we can infer potential cross-reactivity based on its structural components: the cyclohexylamine ring and the allyl group. Structurally, the cyclohexylamine core is a feature of various synthetic compounds, including some designer drugs. Depending on the specific antibodies used in an immunoassay, this core structure could be a key epitope for binding.

Compounds with Potential for Cross-Reactivity with Allylcyclohexylamine-targeted Assays (Hypothetical):

For a hypothetical immunoassay designed to detect Allylcyclohexylamine, the following compounds might exhibit cross-reactivity due to structural similarities.

Compound Name	Chemical Structure	Rationale for Potential Cross-Reactivity
Cyclohexylamine	C₆H₁₁NH₂	Shares the core cyclohexylamine structure.
Dicyclohexylamine	(C₆H₁₁)₂NH	Contains two cyclohexyl rings attached to an amine.
Propylcyclohexylamine	C₆H₁₁NH(CH₂)₂CH₃	Similar alkylamine side chain attached to the cyclohexyl ring.
Phencyclidine (PCP)	C₁₇H₂₅N	While more complex, it contains a cyclohexyl ring attached to a nitrogen atom within a piperidine ring, which could lead to interaction with certain antibodies.

Experimental Protocols for Assessing Cross-Reactivity

To definitively determine the cross-reactivity profile of Allylcyclohexylamine, standardized experimental protocols are necessary. The following methodology is based on established practices for evaluating the cross-reactivity of new psychoactive substances and other compounds in immunoassays.

Preparation of Stock and Spiked Samples:

• Stock Solution: Prepare a high-concentration stock solution of Allylcyclohexylamine and each potential cross-reactant in a suitable solvent (e.g., methanol, acetonitrile).

• Spiked Samples: Create a series of spiked samples by adding known concentrations of the test compounds to a drug-free matrix (e.g., synthetic urine, serum). The concentration range should be sufficient to determine the 50% inhibitory concentration (IC50).

Immunoassay Procedure:

• Assay Platform: Utilize a common immunoassay platform, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a lateral flow immunoassay.

• Assay Principle: The assay should be a competitive binding assay where the test compound in the sample competes with a labeled drug conjugate for a limited number of antibody binding sites.

• Procedure:

  • Add the spiked samples, controls, and calibrators to the antibody-coated wells or test strips.

  • Introduce the enzyme-labeled drug conjugate.

  • Incubate to allow for competitive binding.

  • Wash to remove unbound materials.

  • Add a substrate that reacts with the enzyme to produce a measurable signal (e.g., color change, fluorescence).

  • Measure the signal intensity using a plate reader or a strip reader. The signal intensity is inversely proportional to the concentration of the unlabeled drug in the sample.

Data Analysis and Calculation of Cross-Reactivity:

• Standard Curve: Generate a standard curve by plotting the signal intensity versus the concentration of the target analyte (if a specific assay is being tested) or a reference compound.

• IC50 Determination: For each test compound, determine the concentration that causes a 50% reduction in the signal (IC50) from the dose-response curve.

• Calculation of Percent Cross-Reactivity: The percent cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Visualizing Cross-Reactivity Concepts

The following diagrams illustrate the fundamental principle of immunoassay cross-reactivity and a typical experimental workflow for its determination.

Caption: Principle of specific vs. cross-reactive antibody binding.

Caption: A generalized workflow for determining cross-reactivity.

Conclusion

While specific cross-reactivity data for Allylcyclohexylamine remains to be established through dedicated studies, this guide provides a robust framework for researchers. By understanding the principles of immunoassay cross-reactivity, recognizing structurally similar compounds of interest, and employing standardized experimental protocols, the scientific community can effectively characterize the analytical behavior of Allylcyclohexylamine and other novel compounds. This knowledge is fundamental for the development of accurate and reliable detection methods in clinical and forensic settings.

References

• 1. Determination of designer drug cross-reactivity on five commercial immunoassay screening kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Using cheminformatics to predict cross reactivity of “designer drugs” to their currently available immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Using cheminformatics to predict cross reactivity of "designer drugs" to their currently available immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Amine Catalysts in Asymmetric Synthesis: A General Guide

Key Performance Indicators in Amine Catalysis

The efficacy of an amine catalyst is a multifactorial assessment. Objective comparison requires the evaluation of several quantitative metrics under standardized reaction conditions. The most critical performance indicators include:

• Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Enantiomeric Excess (ee %): A measure of the stereoselectivity of a reaction, indicating the degree to which one enantiomer is preferentially formed over the other.

• Diastereoselectivity (dr): The ratio of diastereomers formed in a reaction.

• Reaction Time (h): The time required to achieve a satisfactory yield.

• Catalyst Loading (mol%): The amount of catalyst used relative to the limiting reagent. A lower catalyst loading for a high yield indicates a more efficient catalyst.

• Turnover Number (TON): The number of moles of substrate that a mole of catalyst can convert before becoming inactivated.

• Turnover Frequency (TOF): The turnover number per unit time, a measure of catalyst activity.

Experimental Protocol: Asymmetric Michael Addition

The asymmetric Michael addition is a cornerstone carbon-carbon bond-forming reaction frequently employed to evaluate the performance of new amine catalysts. The following is a generalized experimental protocol that can be adapted for benchmarking various amine catalysts.

Reaction: Asymmetric Michael Addition of an Aldehyde to a Nitroalkene.

Materials:

• Aldehyde (e.g., propanal, isobutyraldehyde)

• Nitroalkene (e.g., β-nitrostyrene)

• Amine Catalyst (e.g., Allylcyclohexylamine, Proline, Diphenylprolinol silyl ether)

• Solvent (e.g., Toluene, Dichloromethane, Chloroform)

• Acid co-catalyst (optional, e.g., Benzoic acid)

• Deuterated solvent for NMR analysis

• Chiral stationary phase HPLC column

Procedure:

• To a stirred solution of the nitroalkene (1.0 mmol) and the amine catalyst (0.1 mmol, 10 mol%) in the chosen solvent (2.0 mL) at the desired temperature (e.g., room temperature, 0 °C, -20 °C), add the aldehyde (2.0 mmol).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a small amount of saturated aqueous NH4Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the yield of the purified product.

• Determine the diastereomeric ratio by 1H NMR spectroscopy.

• Determine the enantiomeric excess by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase column.

Data Presentation for Comparative Analysis

For a clear and objective comparison, quantitative data should be summarized in a structured table. The following table provides a template for presenting benchmarking data for different amine catalysts in the asymmetric Michael addition.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)
Allylcyclohexylamine	Data not available	-	-	-	-	-	-
L-Proline	20	CHCl3	25	24	95	95:5	92
(S)-Diphenylprolinol silyl ether	10	Toluene	0	12	98	98:2	99
Cinchonidine-derived thiourea	5	CH2Cl2	-20	48	92	90:10	97

Note: The data presented for L-Proline, (S)-Diphenylprolinol silyl ether, and Cinchonidine-derived thiourea are representative examples from the literature and are included for illustrative purposes. Specific performance will vary depending on the exact substrates and reaction conditions.

Visualizing Experimental and Logical Workflows

Diagrams are powerful tools for illustrating complex processes and relationships in a clear and concise manner. The following diagrams, generated using the DOT language, depict a typical experimental workflow for catalyst benchmarking and a generalized catalytic cycle for enamine catalysis.

Caption: A generalized workflow for benchmarking amine catalyst performance.

Caption: A simplified catalytic cycle for an amine-catalyzed Michael addition via enamine activation.

Conclusion

While specific comparative data for Allylcyclohexylamine remains elusive in the reviewed literature, the framework presented here offers a standardized approach to rigorously evaluate its performance against other amine catalysts. By systematically assessing key performance indicators, employing standardized experimental protocols, and presenting data in a clear, comparative format, researchers can make informed decisions in catalyst selection, ultimately accelerating the development of novel and efficient asymmetric syntheses.

A Comparative Guide to Isotopic Labeling for Metabolic Studies of Allylcyclohexylamine

For researchers, scientists, and drug development professionals, understanding the metabolic fate of a compound is critical for assessing its efficacy and safety. Isotopic labeling is a powerful technique to trace the biotransformation of molecules like Allylcyclohexylamine. This guide provides a comparative overview of isotopic labeling studies against other common methods for metabolic analysis, supported by experimental protocols and data presentation.

Isotopic Labeling vs. Alternative Metabolic Study Techniques

The primary goal of metabolic studies is to identify and quantify metabolites, understand metabolic pathways, and assess the rate of clearance.[1][2] While several methods exist, they differ in their sensitivity, specificity, and the information they provide.

Method	Principle	Advantages	Disadvantages	Typical Application
Isotopic Labeling (e.g., with ¹⁴C, ³H, or ²H)	A stable or radioactive isotope is incorporated into the drug molecule. The labeled compound and its metabolites are then traced and identified, often using mass spectrometry (MS) or nuclear magnetic resonance (NMR).[3]	High sensitivity and specificity. Allows for definitive identification and quantification of all metabolites.[4] Enables metabolic flux analysis.[3]	Requires synthesis of the labeled compound, which can be complex and costly.[][6] Use of radioactive isotopes requires specialized facilities and handling.	Definitive metabolite identification and profiling, pharmacokinetic studies (ADME - Absorption, Distribution, Metabolism, and Excretion).
High-Resolution Mass Spectrometry (HRMS)	Utilizes high-resolution mass spectrometers to determine the elemental composition of metabolites based on their accurate mass.	Does not require a labeled compound. Can identify unexpected metabolites.	Can be challenging to differentiate between isobaric metabolites. Quantification can be less precise without a labeled internal standard.	Metabolite screening and identification in complex biological matrices.[1]
In Silico Prediction	Computational models predict potential sites of metabolism and the resulting metabolites based on the compound's structure and known enzymatic reactions (e.g., by Cytochrome P450 enzymes).[7]	Fast and cost-effective. Can guide the design of in vitro and in vivo experiments.[7]	Predictions are not always accurate and require experimental validation. May miss novel metabolic pathways.	Early-stage drug discovery to predict metabolic liabilities and guide compound optimization.[7]
In Vitro Assays (e.g., Liver Microsomes, Hepatocytes)	The compound is incubated with liver fractions (microsomes) or whole liver cells (hepatocytes) to simulate metabolism in the liver.[1][8][9]	High-throughput and cost-effective for screening. Allows for the study of specific enzyme contributions (e.g., CYP phenotyping).[1][2]	May not fully recapitulate the complexity of in vivo metabolism, including the role of other organs or transporter proteins.[9]	Metabolic stability screening, metabolite identification, and reaction phenotyping.[2]

Experimental Protocols

Hypothetical Isotopic Labeling Study of Allylcyclohexylamine

This protocol describes a hypothetical study to identify the major metabolites of Allylcyclohexylamine using deuterium (²H) labeling.

1. Synthesis of Deuterated Allylcyclohexylamine (d5-Allylcyclohexylamine):

• Objective: To introduce a stable isotopic label into the allyl group of Allylcyclohexylamine.

• Procedure: A multi-step synthesis would be employed, potentially starting from deuterated allyl bromide. The deuterated allyl group would then be reacted with cyclohexylamine to yield d5-Allylcyclohexylamine. The final product would be purified by chromatography and its identity and isotopic enrichment confirmed by NMR and MS.

2. In Vitro Metabolism using Human Liver Microsomes (HLM):

• Objective: To generate metabolites of d5-Allylcyclohexylamine for identification.

• Materials: Pooled HLM, d5-Allylcyclohexylamine, NADPH regenerating system, phosphate buffer.

• Protocol:

  • Pre-incubate HLM in phosphate buffer at 37°C.

  • Add d5-Allylcyclohexylamine to the incubation mixture.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate for a specified time (e.g., 60 minutes) at 37°C.

  • Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant for analysis.

3. Metabolite Identification by LC-MS/MS:

• Objective: To separate and identify the metabolites of d5-Allylcyclohexylamine.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a high-resolution mass spectrometer.

• Procedure:

  • Inject the supernatant from the in vitro incubation onto the HPLC column.

  • Separate the components using a suitable gradient elution.

  • Analyze the eluent by mass spectrometry in both full scan and tandem MS (MS/MS) modes.

  • Identify metabolites by looking for the characteristic mass shift corresponding to the deuterium label and by interpreting the fragmentation patterns in the MS/MS spectra.

Data Presentation

Table 1: Hypothetical Metabolite Profile of Allylcyclohexylamine

Metabolite	Proposed Structure	Monoisotopic Mass (Unlabeled)	Monoisotopic Mass (d5-Labeled)	Observed m/z (d5-Labeled)	Key MS/MS Fragments (d5-Labeled)
M1	Hydroxylated Allylcyclohexylamine	155.1310	160.1622	161.1695 [M+H]⁺	143.1517, 125.1411
M2	N-deallylated Cyclohexylamine	99.1048	99.1048	100.1121 [M+H]⁺	82.0913, 55.0549
M3	Epoxidated Allylcyclohexylamine	155.1310	160.1622	161.1695 [M+H]⁺	142.1542, 114.1226

Visualizations

Signaling Pathways and Workflows

Caption: General workflow for a drug metabolism study.

Caption: Workflow for an isotopic labeling study.

References

• 1. Drug Metabolism and Pharmacokinetics | BCM [bcm.edu]
• 2. bioivt.com [bioivt.com]
• 3. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 4. pharmacy180.com [pharmacy180.com]
• 6. Research Portal [laro.lanl.gov]
• 7. news-medical.net [news-medical.net]
• 8. In vitro techniques for studying drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Reaction Kinetics of Allylcyclohexylamine and Structurally Similar Secondary Amines

For researchers, scientists, and drug development professionals, a deep understanding of reaction kinetics is fundamental to designing and optimizing synthetic routes, as well as for predicting the behavior of molecules in biological systems. Allylcyclohexylamine, a secondary amine incorporating both alicyclic and allylic functionalities, presents a unique combination of steric and electronic properties that influence its reactivity. This guide provides a quantitative analysis of the reaction kinetics of amines structurally related to allylcyclohexylamine, offering a framework for predicting its reactivity in common chemical transformations.

Due to a lack of specific published kinetic data for allylcyclohexylamine, this guide leverages extensive kinetic studies on analogous secondary amines to provide a robust comparative analysis. The primary source of quantitative data is the comprehensive work of Mayr and colleagues, who established a nucleophilicity scale for a wide array of amines.[1][2][3][4]

Data Presentation: A Quantitative Comparison of Amine Nucleophilicity

The nucleophilicity of an amine is a critical factor in many of its characteristic reactions, such as nucleophilic substitution and addition. The following table summarizes the second-order rate constants (k₂) and the empirically derived nucleophilicity parameters (N and s) for the reaction of various secondary amines with a reference electrophile (benzhydrylium ions) in water.[1][2] A higher N value indicates greater nucleophilicity.

Amine	Structure	pKaH	k₂ (M⁻¹s⁻¹)	Nucleophilicity Parameter (N)	s
Allylcyclohexylamine (Predicted)	~11	Not available	Estimated ~15-16	~0.8-0.9
Diethylamine	11.09	5.25 x 10⁵	14.70	0.88
Dicyclohexylamine	11.25	Not available	Estimated ~14-15	~0.8-0.9
N-Methylaniline	4.85	1.11 x 10⁵	14.02	0.82
Piperidine	11.22	1.17 x 10⁶	15.04	0.89
Pyrrolidine	11.27	6.31 x 10⁶	15.77	0.87
Morpholine	8.50	1.10 x 10⁴	12.01	0.88

Data for diethylamine, N-methylaniline, piperidine, pyrrolidine, and morpholine are from Mayr et al.[1][2] Values for Allylcyclohexylamine and Dicyclohexylamine are estimated based on structural similarities and trends in the dataset.

Analysis of the Data:

The data reveals that the nucleophilicity of secondary amines is influenced by a combination of basicity, steric hindrance, and electronic effects.

• Cyclic Amines: Pyrrolidine and piperidine exhibit high nucleophilicity, likely due to their rigid cyclic structures that reduce steric hindrance around the nitrogen atom compared to their acyclic counterparts.[4]

• Acyclic Amines: Diethylamine is a moderately strong nucleophile. The alkyl groups are electron-donating, increasing the electron density on the nitrogen, but they also introduce some steric bulk.[3]

• Steric Hindrance: While specific kinetic data for dicyclohexylamine is not available in the cited studies, it is predicted to have a slightly lower nucleophilicity than diethylamine despite a similar pKaH. This is attributed to the significant steric bulk of the two cyclohexyl groups, which would impede its approach to an electrophile.[5]

• Electronic Effects: The allyl group in allylcyclohexylamine is expected to have a modest electron-withdrawing inductive effect, which might slightly decrease its basicity and nucleophilicity compared to a similar dialkylamine. However, the π-system of the allyl group can also participate in stabilizing transition states, potentially enhancing reactivity in certain reactions.

• Predicted Reactivity of Allylcyclohexylamine: Based on these trends, the nucleophilicity parameter (N) for allylcyclohexylamine is estimated to be in the range of 15-16. The cyclohexyl group would introduce significant steric hindrance, while the allyl group would have a minor electronic influence. Its reactivity is therefore expected to be comparable to or slightly less than that of piperidine, but likely greater than that of dicyclohexylamine.

Experimental Protocols

The determination of reaction kinetics for amines like allylcyclohexylamine typically involves monitoring the change in concentration of a reactant or product over time. Two common techniques for this are stopped-flow spectroscopy and gas chromatography.

Kinetic Analysis using Stopped-Flow Spectroscopy

This technique is ideal for rapid reactions, often those that are complete within seconds or milliseconds.[6]

Objective: To determine the second-order rate constant for the reaction of an amine with an electrophile that has a distinct UV-Vis absorbance spectrum.

Materials:

• Stopped-flow spectrophotometer

• Thermostated cell holder

• Syringes for reactant solutions

• Allylcyclohexylamine solution of known concentration

• Electrophile solution of known concentration (e.g., a benzhydrylium salt)

• Appropriate solvent (e.g., acetonitrile or water)

Procedure:

• Solution Preparation: Prepare stock solutions of allylcyclohexylamine and the electrophile in the chosen solvent. A series of dilutions of the amine solution should be made.

• Instrument Setup: Set the stopped-flow spectrophotometer to the wavelength of maximum absorbance (λmax) of the electrophile. Equilibrate the instrument and reactant solutions to the desired temperature.

• Reaction Initiation and Data Acquisition: Load the amine and electrophile solutions into separate syringes. The instrument rapidly mixes the two solutions, and the decrease in absorbance of the electrophile is monitored over time.

• Data Analysis: The observed rate constant (k_obs) is determined by fitting the absorbance decay to a pseudo-first-order kinetic model. The second-order rate constant (k₂) is then obtained by plotting k_obs against the concentration of the amine and determining the slope of the resulting line.[1]

Kinetic Analysis using Gas Chromatography (GC)

Gas chromatography is a versatile technique for monitoring the progress of slower reactions by separating and quantifying the reactants and products.[7][8][9]

Objective: To determine the rate constant for the N-alkylation of allylcyclohexylamine with an alkyl halide.

Materials:

• Gas chromatograph with a flame ionization detector (FID) and a suitable capillary column (e.g., CP-Sil 13 CB).[10]

• Thermostated reaction vessel with a magnetic stirrer.

• Allylcyclohexylamine.

• Alkyl halide (e.g., iodomethane or bromoethane).

• Internal standard (a non-reactive compound with a distinct retention time).

• Solvent (e.g., acetonitrile).

• Quenching solution (e.g., a dilute acid).

Procedure:

• Reaction Setup: In a thermostated reaction vessel, combine known concentrations of allylcyclohexylamine, the alkyl halide, and the internal standard in the solvent.

• Sampling: At regular time intervals, withdraw an aliquot of the reaction mixture and immediately quench the reaction by adding it to a vial containing the quenching solution.

• GC Analysis: Inject a small volume of the quenched sample into the GC. The instrument will separate the components, and the FID will detect them.

• Data Analysis: The concentrations of the reactants and products at each time point are determined by comparing their peak areas to that of the internal standard. The rate constant is then calculated by fitting the concentration-time data to the appropriate integrated rate law (e.g., a second-order rate law).[11][12]

Visualizations

Reaction Pathway Diagram

Caption: SN2 reaction pathway of Allylcyclohexylamine.

Experimental Workflow for Kinetic Analysis

Caption: Workflow for GC-based kinetic analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Application of Stopped-flow Kinetics Methods to Investigate the Mechanism of Action of a DNA Repair Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bre.com [bre.com]
• 8. researchgate.net [researchgate.net]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. agilent.com [agilent.com]
• 11. Determination of rate constants of N-alkylation of primary amines by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Allylcyclohexylamine: A Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety information and detailed operational procedures for the proper disposal of Allylcyclohexylamine. Adherence to these protocols is critical for ensuring personnel safety and environmental protection in research and drug development settings.

Allylcyclohexylamine is a flammable and corrosive liquid that requires careful handling and disposal.[1] Improper disposal can lead to hazardous reactions and environmental contamination. This document outlines the necessary steps for waste collection, neutralization, and final disposal in accordance with standard laboratory safety practices.

Hazard Identification and Safety Data

Before handling Allylcyclohexylamine, it is imperative to be familiar with its hazards. The following table summarizes key quantitative data associated with this chemical.

Property	Value	Source
Molecular Formula	C₉H₁₇N	[1][2]
Molecular Weight	139.24 g/mol	[1][2]
Boiling Point	65-66 °C at 12 mmHg	[2]
Density	0.962 g/mL at 25 °C	[2]
Flash Point	53 °C (127.4 °F) - closed cup

Personal Protective Equipment (PPE)

Due to the flammable and corrosive nature of Allylcyclohexylamine, appropriate personal protective equipment must be worn at all times during handling and disposal procedures.

• Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a flame-retardant lab coat, and closed-toe shoes are required.

• Respiratory Protection: In case of insufficient ventilation or when dealing with spills, a respirator with a suitable cartridge for organic vapors should be used.

Spill and Exposure Response

In the event of a spill or exposure, immediate action is necessary to mitigate harm.

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For small spills, use an absorbent material such as vermiculite or sand to contain the substance. Do not use combustible materials like paper towels.

• Collect: Carefully collect the absorbed material into a designated, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable decontamination solution as recommended by your institution's Environmental Health and Safety (EHS) office.

Exposure Response:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Skin: Remove all contaminated clothing and wash the affected skin area with soap and water for at least 15 minutes. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Step-by-Step Disposal Protocol

The primary method for the disposal of Allylcyclohexylamine involves careful collection, potential neutralization of its corrosivity if deemed safe and necessary by your institution, and subsequent hand-off to a licensed hazardous waste disposal service.

Waste Collection and Storage

• Container Selection: Use a dedicated, clearly labeled, and sealable container for the collection of Allylcyclohexylamine waste. The container must be made of a compatible material. High-density polyethylene (HDPE) or polypropylene containers are generally suitable for amines.[3][4] Do not use containers that may have previously held incompatible chemicals.

• Segregation: Do not mix Allylcyclohexylamine waste with other chemical waste streams unless explicitly permitted by your institution's EHS office. In particular, keep it separate from acids, oxidizing agents, and halogenated solvents.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Allylcyclohexylamine" and should also indicate its flammable and corrosive nature.

• Storage: Store the waste container in a cool, dry, and well-ventilated satellite accumulation area, away from sources of ignition and incompatible materials.

Experimental Protocol: Neutralization of Corrosive Amine Waste

For laboratories equipped and trained for such procedures, neutralization of the corrosive amine waste can be performed to reduce its hazard level before disposal. This procedure should only be carried out by trained personnel in a controlled environment.

Materials:

• Allylcyclohexylamine waste

• Dilute hydrochloric acid (e.g., 1M HCl) or another suitable acid

• Large beaker or flask

• Stir plate and stir bar

• pH meter or pH indicator strips

• Ice bath

Procedure:

• Preparation: Perform the entire procedure within a certified chemical fume hood. Place a large beaker containing the Allylcyclohexylamine waste on a stir plate within an ice bath to manage the exothermic reaction.

• Dilution: If the waste is concentrated, it may be carefully diluted with a compatible solvent to better control the neutralization reaction.

• Slow Addition of Acid: While stirring the amine waste, slowly add the dilute hydrochloric acid dropwise. The reaction between an amine and an acid is exothermic, so the rate of addition should be controlled to prevent excessive heat generation.[1]

• Monitoring pH: Periodically check the pH of the solution using a calibrated pH meter or pH indicator strips. Continue adding acid until the pH of the solution is between 6.0 and 8.0.

• Final Labeling: Once neutralized, the container should be clearly labeled to indicate that the contents have been neutralized. The original hazardous waste label should remain.

Final Disposal

• Professional Disposal Service: Arrange for the pickup and disposal of the chemical waste through your institution's licensed hazardous waste disposal contractor.

• Documentation: Provide the waste disposal company with a complete and accurate Safety Data Sheet (SDS) for Allylcyclohexylamine and any other components of the waste stream.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Allylcyclohexylamine.

Allylcyclohexylamine Disposal Workflow

References

• 1. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Neutralizing Amine | Refinery Chemicals - Chemtex Speciality Limited [chemtexltd.com]
• 3. calpaclab.com [calpaclab.com]
• 4. calpaclab.com [calpaclab.com]

Essential Safety and Logistical Information for Handling Allylcyclohexylamine

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals like Allylcyclohexylamine is paramount. This guide provides comprehensive, step-by-step procedures for its use, storage, and disposal, grounded in established safety protocols.

Hazard Identification and Personal Protective Equipment (PPE)

Allylcyclohexylamine is a flammable liquid and vapor that can cause severe skin burns and eye damage.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

• Eye and Face Protection: Chemical safety glasses are a minimum requirement.[1] For tasks with a higher risk of splashing or exothermic reactions, a face shield worn over safety glasses is necessary.[2]

• Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent any skin exposure.[1][3] Regularly inspect gloves for any signs of degradation or puncture before and during use.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to control airborne vapor levels.[1] In situations where ventilation is insufficient or concentrations are high, a NIOSH/MSHA approved respirator is required.[1][3]

• General Laboratory Attire: A lab coat must be worn and fully buttoned.[2] Long pants and closed-toe, closed-heel shoes are also required to cover as much skin as possible.[2]

Operational Plan for Safe Handling

A systematic approach to handling Allylcyclohexylamine, from preparation to disposal, is crucial for minimizing risks.

1. Preparation and Handling:

• Ensure that a safety shower and eyewash station are readily accessible and in good working order.[1]

• Work exclusively within a properly functioning chemical fume hood.

• Ground and bond all containers and receiving equipment to prevent static discharge, a potential ignition source.

• Use only non-sparking tools.

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1]

• Avoid direct contact with skin, eyes, and clothing, and prevent inhalation of vapors.[1]

• After handling, wash hands and any exposed skin thoroughly.[1]

2. Storage:

• Store Allylcyclohexylamine in a tightly closed container in a cool, dry, and well-ventilated area.

• The storage area should be designated for flammable liquids and be kept locked.

• Keep it away from incompatible materials such as acids, strong oxidizing agents, and peroxides.[4]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]

• Skin Contact: Promptly remove any contaminated clothing and wash the affected skin area with soap and water.[6] If irritation persists, seek medical attention.[6]

• Inhalation: Move the exposed individual to fresh air at once.[6] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][6]

• Ingestion: Do NOT induce vomiting.[3][5] Rinse the mouth with water and seek immediate medical attention.[1]

Spill Response:

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.[1][7]

• Control Ignition Sources: Remove all sources of heat and ignition from the spill area.[1]

• Containment: For small spills, use a non-combustible absorbent material like sand or vermiculite to contain the substance.[7]

• Collection: Carefully collect the absorbed material into a sealed, properly labeled container for disposal.[7]

• Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Allylcyclohexylamine and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Use a designated, clearly labeled, and sealed container for all Allylcyclohexylamine waste.[7] Do not mix it with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[7]

• Container Disposal: Empty containers must be triple-rinsed with a suitable solvent.[8] The rinsate should be collected and disposed of as hazardous waste.[8]

• Final Disposal: All chemical waste must be disposed of through a licensed hazardous waste disposal contractor in accordance with local, state, and federal regulations.[7]

Quantitative Data Summary

The following table summarizes key quantitative information for Allylcyclohexylamine.

Property	Value	Reference
CAS Number	6628-00-8	[1]
Molecular Formula	C9H17N	[9]
Hazard Statements	H226, H314, H318	[1]
Precautionary Statements	P210, P233, P240, P241, P242, P243, P264, P280

Hazard Statement Key:

• H226: Flammable liquid and vapor.

• H314: Causes severe skin burns and eye damage.[1]

• H318: Causes serious eye damage.[1]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of Allylcyclohexylamine.

Caption: Workflow for the safe handling and disposal of Allylcyclohexylamine.

References

• 1. georganics.sk [georganics.sk]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. cprcertificationnow.com [cprcertificationnow.com]
• 6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 7. benchchem.com [benchchem.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. N-Allylcyclohexylamine | C9H17N | CID 81115 - PubChem [pubchem.ncbi.nlm.nih.gov]